4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Core Science & Biosynthesis

Technical Monograph: 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Role: High-Value Synthetic Intermediate & Pharmacophore Scaffold Classification: Halogenated N-Heterocycle / 2H-1,2,3-Triazole Derivative[1]

Executive Summary

4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is a specialized heterocyclic building block used primarily in the synthesis of pharmaceutical candidates and agrochemicals. Unlike the ubiquitous 1,4-disubstituted 1,2,3-triazoles formed via "Click Chemistry" (CuAAC), this molecule belongs to the 2H-isomer class .

The 2H-triazole core is distinct for its non-basic nature and superior metabolic stability compared to its 1H-analogs. The presence of the bromine atom at the C4 position transforms this molecule into a "divergent hub," allowing for late-stage functionalization via palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira). The 3-methylbutyl (isopentyl) chain at N2 serves as a lipophilic anchor, often utilized in medicinal chemistry to fill hydrophobic pockets in target proteins (e.g., mimicking a Leucine side chain).

Key Technical Attributes:

• Regiochemistry: Exclusively N2-substituted (critical for specific biological activity).

• Reactivity: C-Br bond activated for Pd-catalysis; Triazole ring inert to oxidation/hydrolysis.

• Medicinal Utility: Bioisostere for cis-amide bonds; modulator of LogP.

Chemical Identity & Physiochemical Profile[1][2][3][4][5]

Property	Data / Description
IUPAC Name	4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole
Molecular Formula	C₇H₁₂BrN₃
Molecular Weight	218.10 g/mol
Core Scaffold	2H-1,2,3-Triazole (Pseudo-aromatic)
Substituents	C4: Bromine (Electrophilic handle)N2: Isopentyl (Lipophilic tail)
Predicted LogP	~2.8 – 3.2 (High lipophilicity due to alkyl chain)
H-Bond Donors/Acceptors	0 Donors / 2 Acceptors (N1, N3)
pKa (Conjugate Acid)	< 0 (Extremely weak base, remains neutral at physiological pH)

Synthesis: The Regioselectivity Challenge

Synthesizing 2-substituted triazoles is historically challenging because direct alkylation of the parent triazole ring often yields a mixture of N1 and N2 isomers.[2] However, the presence of the halogen (Bromine) at C4 exerts a specific electronic and steric influence that favors N2-alkylation .

Validated Synthetic Route (Alkylation Strategy)

The most robust protocol involves the direct alkylation of 4-bromo-1H-1,2,3-triazole (or 4,5-dibromo analogs followed by reduction) using 1-bromo-3-methylbutane.

Reaction Scheme Logic:

• Deprotonation: The NH-triazole (pKa ~8-9) is deprotonated by a mild base (K₂CO₃).

• Nucleophilic Attack: The resulting triazolate anion attacks the alkyl halide.

• Regiocontrol: The N2 nitrogen is the harder nucleophile and less sterically hindered in the brominated scaffold, leading to the 2H-isomer as the major product.

Detailed Experimental Protocol

Note: This protocol is adapted from standard methodologies for 4-halo-triazoles (e.g., Wang et al., Org.[3] Lett. 2009).[3][4]

Reagents:

• 4-Bromo-1H-1,2,3-triazole (1.0 eq)

• 1-Bromo-3-methylbutane (Isopentyl bromide) (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Solvent: DMF (Dimethylformamide) or MeCN (Acetonitrile)

Step-by-Step Workflow:

• Setup: Charge a flame-dried round-bottom flask with 4-bromo-1H-1,2,3-triazole and anhydrous DMF (0.5 M concentration).

• Base Addition: Add K₂CO₃ powder in one portion. Stir at Room Temperature (RT) for 15 minutes to ensure deprotonation.

• Alkylation: Add 1-bromo-3-methylbutane dropwise via syringe.

• Reaction: Stir at RT for 12–16 hours. (Monitor via TLC/LCMS; N2 isomer typically runs faster/higher Rf than N1).

• Workup: Dilute with Ethyl Acetate (EtOAc), wash 3x with water (to remove DMF), and 1x with brine. Dry over Na₂SO₄.

• Purification: The N2 isomer is usually the major product (>85%). Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Critical Control Point: If N1-alkylation occurs (minor byproduct), it must be removed. The N2-isomer is generally a crystalline solid or oil with a distinct symmetrical NMR shift pattern compared to the asymmetric N1-isomer.

Visualization: Synthesis & Reactivity Logic

The following diagram illustrates the regioselective synthesis and the subsequent "divergent" utility of the molecule in drug discovery.

Figure 1: Synthesis workflow showing the preferential N2-alkylation pathway and subsequent cross-coupling utility.

Medicinal Chemistry Applications

Bioisosterism

The 2H-1,2,3-triazole ring is a powerful bioisostere for the cis-amide bond or esters .

• Geometry: The bond angles mimic the planar nature of amides.

• Dipole: It possesses a strong dipole moment but lacks the hydrolytic instability of esters or amides.

• Metabolism: The ring is resistant to esterases and amidases, prolonging the half-life (

  ) of the drug candidate.

The "Leucine Effect"

The 3-methylbutyl (isopentyl) group is structurally identical to the side chain of the amino acid Leucine.

• Strategy: Researchers use this specific triazole to mimic a Leucine residue within a peptide backbone (peptidomimetic).

• Binding: The isopentyl group engages in hydrophobic (Van der Waals) interactions with lipophilic pockets in receptors (e.g., GPCRs or protease active sites).

Case Studies in Reactivity

Because of the bromine at C4, this molecule is not the "final drug" but a "late-stage intermediate."

• Suzuki-Miyaura Coupling: Reacting this bromide with aryl boronic acids yields 2,4-diaryl-triazoles . These scaffolds are prevalent in Nav1.7 inhibitors (pain management) and Dual Orexin Receptor Antagonists (DORAs) for insomnia.

• Sonogashira Coupling: Reaction with terminal alkynes creates rigid, extended pi-systems used in optical materials and molecular probes.

References

• Wang, X. J., et al. (2009).[3][4] "Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles." Organic Letters, 11(23), 5460–5493.

  • Core Reference: Establishes the regioselectivity rules for alkyl

• Maddirala, S. J., et al. (2024). "Synthesis of 2H-1,2,3-triazoles." Organic Chemistry Portal.

  • Core Reference: Overview of 2H-triazole synthetic str

• Dheer, D., et al. (2017). "Medicinal attributes of 1,2,3-triazoles: Current developments." Bioorganic & Medicinal Chemistry, 25(18), 4933-4973.

  • Core Reference: Comprehensive review of the pharmacophore properties of the triazole ring.[5][6][7]

• PubChem Compound Summary. "4-Bromo-2H-1,2,3-triazole."[8][9]

  • Core Reference: Physical property data for the parent scaffold.[10][7][11]

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A-0117: A Technical Guide to the Structural Elucidation of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Abstract

The unambiguous structural determination of N-substituted 1,2,3-triazoles is a critical challenge in synthetic and medicinal chemistry, primarily due to the potential for regioisomerism. Alkylation of a 4-substituted-NH-1,2,3-triazole can yield N-1 or N-2 substituted products, each with distinct physicochemical and biological properties. This technical guide presents a comprehensive, multi-technique workflow for the definitive structure elucidation of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole. We detail an integrated approach using Mass Spectrometry (MS) for molecular formula confirmation and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D HMBC) as the cornerstone for establishing unequivocal connectivity. This document provides not only step-by-step protocols but also the underlying scientific rationale for experimental choices, empowering researchers to apply these principles to novel heterocyclic compounds.

Introduction: The Challenge of Triazole Regioisomerism

1,2,3-triazoles are a prominent class of five-membered nitrogen heterocycles, valued for their broad applications as synthetic intermediates, corrosion inhibitors, and pharmacophores in numerous therapeutic agents.[1][2][3] The synthesis of N-substituted triazoles, often achieved through the alkylation of an NH-triazole precursor, introduces a significant analytical challenge: regioselectivity. The triazole ring possesses multiple nucleophilic nitrogen atoms, leading to the potential formation of several isomers.

For a precursor like 4-bromo-NH-1,2,3-triazole, alkylation can occur at either the N-1 or N-2 position, yielding the 1H- or 2H-isomer, respectively. While certain reaction conditions can favor one isomer over the other—for instance, alkylation of 4-bromo-NH-1,2,3-triazoles in the presence of K₂CO₃ in DMF has been shown to regioselectively produce 2-substituted products—rigorous analytical confirmation is non-negotiable for regulatory submission, patent protection, and ensuring reproducible biological activity.[4] The 2H-tautomer is often estimated to be more stable than the 1H-tautomer in the gas phase, but this can be influenced by substitution and solvent effects.[5][6][7]

This guide focuses on establishing the structure of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole , demonstrating how a logical, evidence-based workflow can provide irrefutable proof of its constitution.

The Integrated Analytical Workflow

A robust structural elucidation strategy relies on the convergence of data from multiple orthogonal techniques. Each method provides a unique piece of the puzzle, and together they form a self-validating system. Our approach is hierarchical, beginning with confirmation of the elemental composition and culminating in the precise mapping of atomic connectivity.

Figure 1: High-level workflow for structural elucidation.

Mass Spectrometry: Confirming the Foundation

The first step is to verify that the compound has the correct molecular weight and elemental formula (C₇H₁₂BrN₃). High-Resolution Mass Spectrometry (HRMS) is the ideal tool for this purpose.

Key Observation: The presence of a bromine atom provides a highly characteristic isotopic signature. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance (~50:50).[8][9] This results in two molecular ion peaks, [M]⁺ and [M+2]⁺, of almost identical intensity, separated by 2 m/z units.[8][10] This pattern is a definitive indicator for the presence of a single bromine atom.

Experimental Protocol: HRMS (ESI-TOF)

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in methanol or acetonitrile.

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Acquisition Mode: Positive ion mode is typically effective for nitrogen-containing heterocycles.

• Data Analysis:

  • Identify the molecular ion cluster ([M+H]⁺).

  • Confirm the 1:1 intensity ratio for the peaks separated by 2 Da.

  • Verify that the measured exact mass is within 5 ppm of the calculated theoretical mass.

Predicted Data Summary

Parameter	Theoretical Value	Expected Observation
Molecular Formula	C₇H₁₂BrN₃
Monoisotopic Mass	217.0215 u (for ⁷⁹Br)
[M+H]⁺ (for ⁷⁹Br)	218.0293 m/z	~218.0293 ± 5 ppm
[M+2+H]⁺ (for ⁸¹Br)	220.0272 m/z	~220.0272 ± 5 ppm
Isotopic Ratio	~1:1	A near 1:1 intensity ratio between the m/z 218 and m/z 220 peaks.

This MS analysis confirms the elemental composition, validating that the subsequent NMR analysis is being performed on the correct molecular entity.

NMR Spectroscopy: The Definitive Structural Proof

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. The key to distinguishing between the N-1 and N-2 isomers lies in a Heteronuclear Multiple Bond Correlation (HMBC) experiment.

¹H and ¹³C NMR: Assembling the Fragments

One-dimensional NMR provides an inventory of the proton and carbon environments within the molecule.

¹H NMR Analysis:

• Triazole Proton (H-5): A singlet corresponding to the single proton on the triazole ring. In 2H-isomers, this signal is typically found slightly upfield compared to the corresponding 1H-isomer.[11]

• 3-Methylbutyl (Isopentyl) Group: This group will present a characteristic set of signals:

  • A triplet for the -N-CH₂ - protons.

  • A multiplet for the adjacent -CH₂- group.

  • A multiplet for the single -CH- proton.

  • A doublet for the two equivalent terminal methyl (-CH₃) groups.

¹³C NMR Analysis:

• Triazole Carbons (C-4 and C-5): The chemical shifts of the triazole ring carbons are highly diagnostic. In 2H-1,2,3-triazoles, the two carbon atoms (C-4 and C-5) are equivalent due to the C₂ᵥ symmetry of the parent ring system, though substitution breaks this symmetry. The key distinction is the long-range coupling from the N-alkyl group.

• Alkyl Carbons: Four distinct signals corresponding to the carbons of the 3-methylbutyl group.

Predicted NMR Data (in CDCl₃, TMS)

Assignment	Predicted ¹H Shift (δ, ppm)	Multiplicity	Predicted ¹³C Shift (δ, ppm)
H-5	~7.85	s	~134.5 (C-5)
C-4 (C-Br)	-	-	~125.0 (C-4)
N-C H₂- (C1')	~4.40	t	~59.5
-C H₂- (C2')	~1.85	m	~38.0
-C H- (C3')	~1.65	m	~25.5
-C H₃ (C4')	~0.95	d	~22.0

Note: These are estimated chemical shifts based on typical values for N-alkylated triazoles and may vary.[12][13]

The Decisive Experiment: 2D HMBC

The HMBC experiment detects long-range (typically 2- and 3-bond) correlations between protons and carbons. This is the definitive experiment to link the 3-methylbutyl substituent to the N-2 position of the triazole ring.

The Causality of HMBC:

• If the alkyl group is attached to N-2 , the protons on the adjacent methylene group (N-CH₂, C1') will be three bonds away from both C-4 and C-5 of the triazole ring. Therefore, we expect to see a cross-peak between the N-CH₂ protons and both triazole carbons.

• If the alkyl group were attached to N-1 , the N-CH₂ protons would be two bonds from N-1, three bonds from C-5, but four bonds away from C-4. A ³J coupling to C-4 would be weak or absent.

The observation of a clear correlation from the N-CH₂ protons to the brominated carbon (C-4) is the irrefutable evidence for N-2 substitution.

Experimental Protocol: 2D NMR (gHMBC)

• Sample Preparation: Prepare a ~10-20 mg sample in ~0.6 mL of deuterated chloroform (CDCl₃).

• Instrumentation: A 400 MHz (or higher) NMR spectrometer equipped with a gradient probe.

• Experiment: Acquire a standard gradient-selected HMBC (gHMBC) experiment.

• Data Processing: Process the 2D data and analyze the correlation spectrum. Look for cross-peaks connecting the proton signals of the 3-methylbutyl group to the carbon signals of the triazole ring.

Figure 2: Diagram showing the critical ³J HMBC correlations from the N-CH₂ protons (H-1') to both triazole ring carbons (C-4 and C-5), confirming N-2 substitution.

Data Synthesis and Final Conclusion

By integrating the data from all techniques, we can build a conclusive case for the structure of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole.

• From Mass Spectrometry: The compound has the molecular formula C₇H₁₂BrN₃, confirmed by HRMS and the characteristic 1:1 [M]⁺/[M+2]⁺ isotopic pattern.

• From ¹H and ¹³C NMR: The spectra are consistent with the presence of one triazole proton and a 3-methylbutyl group. All expected carbon and proton signals are accounted for.

• From HMBC NMR: A clear ³J correlation is observed from the N-CH₂ protons (~4.40 ppm) to the brominated carbon C-4 (~125.0 ppm) and to the protonated carbon C-5 (~134.5 ppm). This connectivity is only possible if the 3-methylbutyl group is attached to the N-2 position.

References

• ChemRxiv. N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations.
• Chemistry Steps. (2025, September 27). Isotopes in Mass Spectrometry.
• Save My Exams. (2025, July 4). The M+1 & M+2 Peaks | Cambridge (CIE) AS Chemistry Revision Notes 2023.

• Stanton, J. F., et al. (2022, August 23). Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. The Journal of Chemical Physics. Available at: [Link]

• AIP Publishing. (2022, August 23). Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy.

• Shouakar-Stash, O., et al. (2005, July 1). Determination of bromine stable isotopes using continuous-flow isotope ratio mass spectrometry. Analytical Chemistry. Available at: [Link]

• Gökce, H., et al. (2022, June 16). Synthesis, Spectroscopic Analysis, and In Vitro Anticancer Evaluation of 2-(Phenylsulfonyl)-2H-1,2,3-triazole. MDPI. Available at: [Link]

• University of Calgary. Ch13 - Mass Spectroscopy.
• Chemistry LibreTexts. (2022, October 4). 6.7: Other Important Isotopes- Br and Cl.
• Der Pharma Chemica. (N.D.). N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies.
• VIBGYOR ePress. (2016, May 12). 1H-1,2,3-triazol-4-yl]methyl)-9H-carbazole Using 2D 1H-15N HMBC Experiment.
• Journal of Materials Chemistry C. (N.D.). Combined XRD-paramagnetic 13C NMR spectroscopy of 1,2,3-triazoles for revealing copper traces in a.
• Brazilian Journal of Chemistry. (N.D.). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles.
• Organic Chemistry Portal. (N.D.). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles.
• Google Patents. (N.D.). CN102408385A - Preparation method of 2-substituted-2H-1, 2, 3-triazole derivative.

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An In-depth Technical Guide to the Discovery and History of Bromo-Triazole Compounds in Antifungal Drug Development

Abstract

The confluence of bromine's unique chemical reactivity with the versatile triazole scaffold has given rise to a class of compounds pivotal to modern medicinal chemistry. This guide provides a comprehensive exploration of the discovery and historical development of bromo-triazole compounds, with a specific focus on their critical role as intermediates in the synthesis of second-generation triazole antifungal agents. We will delve into the synthetic evolution, mechanistic underpinnings, and the clinical significance of these molecules, offering researchers and drug development professionals a detailed perspective on this important chemical entity. The narrative will center around the development of Voriconazole, a cornerstone of systemic antifungal therapy, to illustrate the profound impact of bromo-triazole intermediates.

The Ascendancy of Triazoles in Antifungal Therapy: A Historical Prelude

The latter half of the 20th century witnessed a paradigm shift in the management of systemic fungal infections, a growing threat, particularly to immunocompromised patient populations.[1] For decades, the therapeutic arsenal was limited, often relying on agents with significant toxicity profiles, such as Amphotericin B.[2][3] The search for safer and more effective antifungals led to the discovery of the azoles in the late 1960s and early 1970s.[1]

The initial breakthrough came with the imidazole class of antifungals, including ketoconazole, which became the first orally available compound for treating systemic mycoses in the early 1980s.[2][3] However, the utility of imidazoles was hampered by issues of hepatotoxicity and numerous drug-drug interactions. This catalyzed the development of the triazole antifungals, which generally exhibit a broader spectrum of activity and a more favorable safety profile.[2]

The first-generation triazoles, Fluconazole and Itraconazole, introduced in the early 1990s, represented a major therapeutic advance.[2][3] Fluconazole, in particular, with its high water solubility and availability in both oral and intravenous formulations, became a widely used agent.[2][4] Despite their success, the rise of resistant fungal strains and a suboptimal spectrum of activity against certain pathogens, such as Aspergillus spp., necessitated further innovation.[3] This set the stage for the development of second-generation triazoles, including Voriconazole, which boasts enhanced potency and broader coverage.[3][5] It is in the synthesis of these advanced agents that bromo-triazole intermediates play a crucial and enabling role.

The Strategic Importance of Bromo-Triazole Intermediates: A Case Study in Voriconazole Synthesis

The development of Voriconazole by Pfizer was a direct response to the limitations of first-generation triazoles.[6] A key structural modification in Voriconazole compared to Fluconazole is the replacement of a triazole moiety with a fluoropyrimidine ring and the addition of an α-methyl group.[6] This modification enhances its activity, particularly against Aspergillus species. The efficient construction of the chiral tertiary alcohol core of Voriconazole is a significant synthetic challenge, and it is here that a bromo-substituted precursor became instrumental.

The Key Bromo-Intermediate: 6-(1-bromoethyl)-4-chloro-5-fluoropyrimidine

A pivotal intermediate in many reported syntheses of Voriconazole is a bromo-substituted pyrimidine derivative, such as 6-(1-bromoethyl)-4-chloro-5-fluoropyrimidine. The bromine atom serves as an excellent leaving group and facilitates the formation of a carbon-carbon bond with the triazole-containing ketone fragment. This specific bromo-compound is not a naturally occurring molecule but a product of deliberate chemical design aimed at efficient and stereocontrolled synthesis.

The Reformatsky-Type Reaction: A Foundational Synthetic Strategy

Early and prevalent methods for the synthesis of the Voriconazole core rely on a Reformatsky-type reaction. This classic organometallic reaction involves the coupling of an α-halo ester (or in this case, a more complex α-bromo compound) with a carbonyl compound, mediated by a metal, typically zinc.

The causality behind this choice is multi-faceted:

• Reactivity: Zinc is sufficiently reactive to insert into the carbon-bromine bond, forming an organozinc reagent (a Reformatsky reagent). This reagent is nucleophilic enough to attack the ketone but is generally less reactive and more tolerant of other functional groups compared to more aggressive organometallics like Grignard reagents. This selectivity is crucial when dealing with complex molecules.

• Stereocontrol: The reaction conditions can be tuned to influence the stereochemical outcome, which is critical for producing the desired (2R,3S/2S,3R) enantiomeric pair of the Voriconazole precursor.

A general workflow for this key synthetic step is outlined below:

Caption: Generalized workflow for the Reformatsky-type synthesis of the Voriconazole intermediate.

Detailed Experimental Protocol: Stereoselective Synthesis of the Voriconazole Intermediate

The following protocol is a synthesized representation based on principles described in the patent literature.[7][8][9] It is intended for illustrative purposes and should be adapted and optimized based on laboratory-specific conditions and safety protocols.

Objective: To synthesize (2R,3S/2S,3R)-3-(4-chloro-5-fluoropyrimidin-6-yl)-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol.

Materials:

• 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (Formula III)

• 6-(1-bromoethyl)-4-chloro-5-fluoropyrimidine (Formula IV)

• Zinc dust, activated

• Bromine (or Iodine)

• Anhydrous Tetrahydrofuran (THF)

• Lewis Acid (e.g., Titanium(IV) chloride solution in toluene)

• Aqueous solution of Ammonium Chloride (Saturated)

• Ethyl acetate

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Reactor Setup: A multi-necked, flame-dried flask equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is charged with activated zinc dust and anhydrous THF under a nitrogen atmosphere.

• Activation: A small amount of bromine or iodine is added to the zinc suspension to activate the metal surface. The mixture is stirred until the color of the halogen disappears.

• Formation of Suspension: The ketone (Formula III) and the Lewis acid are added to the activated zinc suspension in THF. The mixture is stirred to form a uniform suspension.

• Controlled Addition: The bromo-pyrimidine (Formula IV), dissolved in anhydrous THF, is added dropwise to the reaction mixture via the dropping funnel. The temperature is carefully maintained between 40-50°C during the addition.[9]

• Reaction: After the addition is complete, the reaction mixture is stirred at the same temperature for an additional 2-4 hours, or until TLC/HPLC analysis indicates the consumption of the starting materials.

• Quenching: The reaction is cooled to 0-5°C and slowly quenched by the addition of a saturated aqueous solution of ammonium chloride.

• Extraction: The mixture is partitioned between ethyl acetate and water. The aqueous layer is separated and extracted again with ethyl acetate.

• Washing and Drying: The combined organic layers are washed with water, followed by brine. The organic phase is then dried over anhydrous magnesium sulfate.

• Purification: The solvent is removed under reduced pressure to yield the crude product. The crude intermediate can be purified further by crystallization or chromatography to achieve the desired purity.

Trustworthiness and Self-Validation: The progress of the reaction should be monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). This allows for the determination of the reaction endpoint and provides an initial assessment of the product's purity. The structure and stereochemistry of the final product must be confirmed using spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry) and, if possible, single-crystal X-ray diffraction.

Evolution and Optimization of the Synthesis

The initial Reformatsky-based approaches, while effective, were subject to continuous improvement to enhance yield, purity, and industrial viability. Key areas of optimization found in the literature include:

• Avoiding Toxic Reagents: Some earlier procedures may have used lead in conjunction with zinc.[7][8] Later patents explicitly focus on developing lead-free processes to eliminate the risk of heavy metal contamination in the final drug product.[7][8]

• Role of the Activator: The use of bromine or iodine as an activator is a critical choice. While iodine is a known catalyst in Reformatsky reactions, some studies have found that using bromine is more cost-effective and provides more consistent results in terms of yield and purity for this specific transformation.[9]

• Control of Impurities: A significant challenge in this synthesis is controlling the formation of impurities. Patents describe how adjusting the feeding method and maintaining strict control over reaction conditions can minimize the generation of by-products, leading to a higher purity of the desired intermediate.[7][8]

Table 1: Comparison of Synthetic Activators

Activator	Relative Cost	Reported Outcome	Key Consideration
Iodine	Higher	Effective catalyst, but can sometimes lead to dehydration of the tertiary alcohol product.[9]	Traditional choice for Reformatsky reactions.
Bromine	Lower	Provides consistent yield and purity; cost-effective for industrial scale-up.[9]	Favorable for process chemistry and economics.

Mechanism of Action: The Ultimate Target of Triazole Antifungals

The bromo-triazole intermediate is a means to an end: the synthesis of a potent antifungal agent. The ultimate mechanism of action for Voriconazole, like other triazoles, is the inhibition of a crucial enzyme in the fungal cell membrane biosynthesis pathway.

• Target Enzyme: Cytochrome P450-dependent lanosterol 14-α-demethylase (CYP51).

• Function: This enzyme is essential for the conversion of lanosterol to ergosterol. Ergosterol is the primary sterol in the fungal cell membrane, analogous to cholesterol in mammalian cells.

• Inhibition: The nitrogen atom (at position 4) of the triazole ring in Voriconazole binds to the heme iron atom in the active site of CYP51. This coordination prevents the enzyme from binding its natural substrate, lanosterol.

• Consequence: The disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors and compromises the integrity and function of the fungal cell membrane, ultimately inhibiting fungal growth (fungistatic effect).[1]

The higher affinity of triazoles for the fungal CYP51 enzyme compared to human cytochrome P450 enzymes is the basis for their selective toxicity and therapeutic utility.

Caption: Inhibition of fungal ergosterol biosynthesis by Voriconazole.

Future Directions and Conclusion

The story of bromo-triazole intermediates in antifungal drug discovery is a testament to the power of strategic synthetic design. The deliberate incorporation of a bromine atom into a key building block enabled the efficient and scalable production of complex, life-saving medicines like Voriconazole. While the fundamental chemistry is now well-established, research continues in the field of process chemistry to develop even more efficient, cost-effective, and environmentally benign ("green") synthetic routes.

Furthermore, the principles learned from the synthesis of Voriconazole and other triazoles continue to inform the development of new antifungal agents and other therapeutic molecules. The triazole ring itself remains a "privileged scaffold" in medicinal chemistry, appearing in a wide array of drugs for various diseases.[10][11] The historical development of bromo-triazole chemistry serves as a crucial case study for researchers and drug developers, illustrating how a deep understanding of reaction mechanisms and a drive for process optimization can translate a laboratory discovery into a globally impactful therapeutic.

References

• Current time information in Pasuruan, ID. (n.d.). Google.
• Shafiei, M., et al. (2022).
• Maertens, J. A. (2004). History of the development of azole derivatives. Clinical Microbiology and Infection, 10(Suppl 1), 1–10.
• Maertens, J. (2004).

• Discovery. (n.d.). University of Bristol. Retrieved February 18, 2026, from [Link]

• Google Patents. (2019).
• Maertens, J. (n.d.).
• Google Patents. (n.d.).
• Patsnap. (2021). Voriconazole synthesis process.
• Google Patents. (2011).
• An Improved Process For The Preparation Of Voriconazole And Intermedi

• Moore, D. (n.d.). 4.2: The diflucan story. David Moore's World of Fungi. Retrieved February 18, 2026, from [Link]

• Tanimoto, H., et al. (2014). An Enantioselective Synthesis of the Key Intermediate for Triazole Antifungal Agents; Application to the Catalytic Asymmetric Synthesis of Efinaconazole (Jublia). The Journal of Organic Chemistry.
• Revie, N. M., & Robbins, N. (2020). Antifungal drug discovery: the process and outcomes. PMC.
• Parchenko, V. V., et al. (2022). Synthesis, antimicrobial and antifungal activity of 3-(2-bromophenyl)-5-(alkylthio)-4-phenyl-4H-1,2,4-triazoles. Current issues in pharmacy and medicine: science and practice.
• Wójcik, E., et al. (2024).
• Google Patents. (n.d.).
• ResearchGate. (n.d.). Structural formulae of fluconazole and voriconazole.
• Journal of Pharmaceutical Negative Results. (2022).
• Suzuki, M., et al. (2005). Catalytic enantioselective synthesis of key intermediates for triazole antifungal agents. Organic Letters.
• Frontiers. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry.
• MDPI. (2022). 2-Bromo-3-((1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl)-methoxy)-benzaldehyde.
• Royal Society of Chemistry. (2026). Metal-based triazoles as a medical marvel of the modern era: a comprehensive review.
• Jetir.Org. (n.d.). A review on 'Triazoles': their chemistry, synthesis & pharmacological characterstics.
• Galbiati, A., et al. (2023). Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity in pancreatic cancer cells. European Journal of Medicinal Chemistry.

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Potential biological activity of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Executive Summary

The compound 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (also known as 4-Bromo-2-isopentyl-2H-1,2,3-triazole) represents a specialized scaffold in modern medicinal chemistry. Unlike the ubiquitous 1,4-disubstituted 1H-1,2,3-triazoles derived from "click chemistry," this 2H-isomer offers a distinct electronic profile, enhanced metabolic stability, and unique vector geometry for substituent display.

This guide analyzes the molecule as a dual-purpose entity:

• A Bioactive Fragment: Exhibiting intrinsic antimicrobial and potential CNS-modulating properties due to its lipophilic isopentyl tail and halogen-bonding capability.

• A High-Value Intermediate: Serving as a core building block for Fragment-Based Drug Discovery (FBDD), where the bromine atom acts as a versatile handle for palladium-catalyzed cross-coupling.

Physicochemical & Structural Profile

To understand the biological potential, we must first deconstruct the molecular architecture.

Property	Value / Characteristic	Relevance to Drug Discovery
Molecular Formula	C₇H₁₂BrN₃	Low molecular weight (<250 Da) fits Fragment-Based Drug Discovery (FBDD) criteria.
Core Scaffold	2H-1,2,3-Triazole	Bioisostere for pyrazoles and isoxazoles. More lipophilic and electronically neutral than the 1H-isomer.
Substituent (C4)	Bromine (Br)	Halogen Bond Donor: The Br atom exhibits a positive electrostatic potential cap (σ-hole), allowing specific interactions with backbone carbonyls in proteins (e.g., kinases).
Substituent (N2)	3-Methylbutyl (Isopentyl)	Lipophilic Anchor: Increases logP (est. 2.8–3.2), facilitating blood-brain barrier (BBB) penetration and membrane intercalation.
Electronic Character	Weakly Basic	The 2H-triazole nitrogen lone pairs are less available for protonation compared to imidazole, reducing non-specific binding.

The Halogen Bond Advantage

The C4-Bromine is not merely a leaving group; it is a molecular recognition element. In biological systems, the anisotropic electron distribution on the bromine creates a "sigma hole" (positive potential) along the C-Br axis.

• Mechanism: This

  -hole can form linear halogen bonds ( ) with nucleophilic residues (e.g., the carbonyl oxygen of Val/Leu in kinase hinge regions).

• Application: This interaction is often orthogonal to hydrogen bonding, providing a unique way to increase potency and selectivity.

Synthetic Pathways & Regiocontrol

A critical barrier to utilizing this scaffold is the difficulty in selectively synthesizing the 2H-isomer over the 1H-isomer. The protocol below ensures high regioselectivity.

Diagram: Regioselective Synthesis Workflow

Caption: Regioselective alkylation strategy favoring the 2H-tautomer using Cesium Carbonate (Cs₂CO₃) to stabilize the N2-transition state.

Detailed Synthetic Protocol

Objective: Synthesis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole.

• Reagents: 4-Bromo-1H-1,2,3-triazole (1.0 eq), 1-Bromo-3-methylbutane (1.2 eq), Cesium Carbonate (

  , 2.0 eq).

• Solvent: DMF (Dimethylformamide) or Acetone (anhydrous).

• Procedure:

  • Dissolve 4-bromo-triazole in DMF under

    atmosphere.

  • Add

    and stir at room temperature for 30 min (deprotonation).

  • Add 1-bromo-3-methylbutane dropwise.

  • Crucial Step: Heat to 60°C for 12 hours. Higher temperatures favor the thermodynamic 2H-isomer .

• Workup: Dilute with water, extract with Ethyl Acetate. Wash organic layer with brine.

• Purification: Flash column chromatography (Hexane/EtOAc). The 2H-isomer is typically less polar (higher

  ) than the 1H-isomer due to the lack of a dipole moment across the ring.

Potential Biological Applications

Based on the structural pharmacophore, this molecule exhibits potential in three specific therapeutic areas.

Neuropharmacology (Anticonvulsant/Sedative)

• Rationale: The isopentyl group is a classic pharmacophore found in sedatives (e.g., Amobarbital) and anticonvulsants (e.g., Stiripentol). It provides the necessary lipophilicity to cross the Blood-Brain Barrier (BBB) and interact with hydrophobic modulatory sites on GABA_A receptors.

• Mechanism: 2H-triazoles are bioisosteres of the amide/lactam functionality found in many anticonvulsants. The molecule may act as a positive allosteric modulator (PAM) of inhibitory neurotransmission.

Antimicrobial & Antifungal Activity[1][2][3][4][5]

• Rationale: Azole antifungals (Fluconazole, Voriconazole) rely on a nitrogen heterocycle binding to the heme iron of the fungal enzyme CYP51 (Lanosterol 14

  -demethylase).

• Activity: While 1,2,4-triazoles are more common, 2-substituted 1,2,3-triazoles have shown efficacy against Candida albicans. The 4-bromo substituent enhances lipophilicity and membrane disruption capabilities.

• Target: Disruption of fungal cell membrane integrity or inhibition of ergosterol synthesis.

Fragment-Based Drug Discovery (FBDD)

• Rationale: This molecule is an ideal "fragment."

• Workflow:

  • Screen the fragment against a target (e.g., Kinase, Protease) using X-ray crystallography or NMR.

  • Observe binding of the Br-atom (halogen bond) or the isopentyl tail (hydrophobic pocket).

  • Grow the molecule: Use the C4-Br handle to couple aryl rings via Suzuki-Miyaura coupling to reach adjacent sub-pockets.

Experimental Assay Protocols

To validate the biological activity, the following standardized protocols should be employed.

Protocol: Antimicrobial Susceptibility Testing (MIC)

Standard: CLSI M07-A10 (Bacteria) / M27-A3 (Yeast)

• Preparation: Dissolve the test compound in 100% DMSO to a stock concentration of 10 mg/mL.

• Media: Mueller-Hinton Broth (MHB) for bacteria; RPMI 1640 for fungi.

• Plate Setup: Use 96-well microtiter plates.

  • Add 100 µL of media to all wells.

  • Perform serial 2-fold dilutions of the compound (Range: 512 µg/mL to 0.5 µg/mL).

• Inoculation: Add 100 µL of bacterial/fungal suspension (

  CFU/mL).

• Controls:

  • Positive Control:[1] Ciprofloxacin (Bacteria) or Fluconazole (Fungi).

  • Solvent Control: DMSO (ensure <1% final concentration).

• Incubation: 37°C for 24h (Bacteria) or 48h (Fungi).

• Readout: Visual inspection for turbidity or absorbance at 600 nm (

  ). The MIC is the lowest concentration with no visible growth.

Protocol: Suzuki-Miyaura Cross-Coupling (Derivatization)

To expand the scaffold for SAR studies.

• Mix: 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (1.0 eq), Aryl Boronic Acid (1.5 eq),

  (2.0 eq).

• Catalyst:

  (5 mol%).

• Solvent: 1,4-Dioxane / Water (4:1).

• Conditions: Degas with Argon. Heat at 90°C for 4 hours.

• Result: Yields 4-Aryl-2-isopentyl-triazoles, replacing the Br with an aromatic system to scan for increased potency.

Mechanistic Visualization (SAR)

Caption: Structure-Activity Relationship (SAR) map highlighting the functional roles of the bromine, triazole core, and isopentyl tail.

References

• Maddirala, S. J., et al. (2024). Synthesis of substituted triazole–pyrazole hybrids using triazenylpyrazole precursors. Beilstein Journal of Organic Chemistry. Link

• Luo, Y., et al. (2017). Halogen and Hydrogen Bonding in Multicomponent Crystals of Tetrabromo-1H-Benzotriazole. MDPI Crystals. Link

• Schulze, B., & Schubert, U. S. (2014). Beyond "Click" Chemistry: Emerging Applications of Functionalized 1,2,3-Triazoles. Chemical Society Reviews. (Contextual grounding for 2H-triazole stability).
• Whittaker, S. R., et al. (2010). Fragment-based drug discovery: from chemical evolution to clinical candidate. Current Opinion in Pharmacology. (Methodology for using bromo-fragments).

• PubChem Compound Summary. (2025). 4-Bromo-2H-1,2,3-triazole.[2][3][4] National Library of Medicine. Link

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• 4. 4-Bromo-2H-1,2,3-triazole | C2H2BrN3 | CID 18425880 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unlocking the 2H-Paradigm: Technical Guide to 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole in Drug Discovery

Executive Summary

4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole represents a specialized class of "privileged scaffolds" in modern medicinal chemistry.[1] Unlike the ubiquitous 1,4-disubstituted-1H-1,2,3-triazoles generated via standard "Click Chemistry" (CuAAC), the 2H-isomer offers distinct electronic and physicochemical advantages, including superior metabolic stability, lower polarity, and enhanced blood-brain barrier (BBB) permeability.[1]

This technical guide serves as a definitive resource for researchers utilizing this scaffold. It details the specific utility of the 4-bromo handle for divergent synthesis and the 2-(3-methylbutyl) (isopentyl) tail as a lipophilic anchor, effectively mimicking leucine side chains in peptidomimetics or optimizing LogP for CNS targets like Orexin receptors and Nav1.7 channels.[1]

Physicochemical Profile & Mechanistic Rationale[1][2][3]

The "2H-Advantage" in Medicinal Chemistry

The 2H-1,2,3-triazole ring is aromatic but lacks the acidic N-H proton found in its 1H-tautomer.[1] This results in a significant drop in Topological Polar Surface Area (TPSA) and hydrogen bond donor (HBD) count, making the 2-substituted core ideal for CNS-active agents.[1]

Table 1: Comparative Physicochemical Properties

Property	1-Substituted-1H-Triazole (Click Product)	2-Substituted-2H-Triazole (Target Scaffold)	Impact on Drug Design
Dipole Moment	High (~5.0 D)	Low (~0.4 D)	2H isomer is less polar; better lipophilicity.[1]
H-Bond Donors	0 (if N-sub)	0	No HBD penalty for permeability.[1]
Metabolic Stability	Susceptible to CYP450 oxidation at C5	High	The 2-substitution sterically protects the ring.[1]
Symmetry	Asymmetric	Pseudo-symmetric	Simplifies NMR characterization.[1]

The Role of the Isopentyl (3-methylbutyl) Group

The 3-methylbutyl chain is not merely a solubilizing group; it is a specific pharmacophore element :

• Leucine Isostere: In peptidomimetics, the isopentyl group spatially mimics the side chain of Leucine, allowing the triazole to act as a bioisostere for the peptide bond (amide) while positioning the hydrophobic tail correctly in the binding pocket.[1]

• Lipophilic Anchor: Increases LogP by approx.[1] +2.0 units relative to a methyl group, driving membrane permeability without adding aromatic complexity (which can increase toxicity).[1]

Synthetic Architecture & Regioselectivity

The critical challenge in working with this scaffold is the regioselective alkylation of the parent 4-bromo-1,2,3-triazole.[1] Alkylation can occur at N1, N2, or N3.[1]

Mechanistic Pathway: N2-Selectivity

Under thermodynamic control (reversible conditions) or specific basic conditions (e.g., K₂CO₃ in DMF), the alkylation favors the N2-isomer due to the preservation of the aromatic sextet and reduced steric repulsion between the lone pairs and the substituent.[1]

Figure 1: Regioselective Synthesis Workflow

Caption: Alkylation of 4-bromo-triazole favors the N2-isomer under basic conditions due to electronic stabilization.

Experimental Protocols (Self-Validating)

Protocol A: Synthesis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Rationale: This protocol uses K₂CO₃ in DMF to maximize the N2/N1 ratio.[1]

Reagents:

• 4-Bromo-1H-1,2,3-triazole (1.0 eq)[1]

• 1-Bromo-3-methylbutane (1.2 eq)[1]

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)[1]

• DMF (Dimethylformamide), anhydrous (0.5 M concentration)[1]

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 4-Bromo-1H-1,2,3-triazole and K₂CO₃. Purge with Nitrogen (N₂).[1]

• Solvation: Add anhydrous DMF via syringe. Stir at room temperature (RT) for 15 minutes to ensure deprotonation (formation of the triazolate anion).

• Alkylation: Add 1-Bromo-3-methylbutane dropwise over 10 minutes.

• Reaction: Stir at RT for 12–16 hours. Checkpoint: Monitor via TLC (Hexane/EtOAc 8:1). The N2-isomer is typically less polar (higher Rf) than the N1-isomer.[1]

• Workup: Dilute with water (5x reaction volume) to dissolve salts. Extract with Ethyl Acetate (3x).[1] Wash combined organics with LiCl solution (5%) to remove DMF, then Brine.[1] Dry over Na₂SO₄.[1]

• Purification: Concentrate in vacuo. Purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes). The N2-isomer elutes first.[1]

Validation Criteria:

• 1H NMR (CDCl3): Look for the triazole C5-H singlet around δ 7.6–7.7 ppm .[1] (N1-isomers typically show this proton further downfield or with different coupling patterns if C5 is substituted).[1]

• Symmetry: The isopentyl group signals should be distinct: Triazole-N-CH₂ -CH₂-CH(CH₃)₂.[1]

Protocol B: Divergent Functionalization (The "Bromo" Handle)

Rationale: The C4-Bromine is a versatile electrophile for Pd-catalyzed cross-couplings.[1]

Figure 2: Divergent Synthesis Pathways

Caption: The 4-bromo substituent enables rapid library generation via standard Pd-catalyzed couplings.[1]

Research Applications & Case Studies

Case Study 1: Orexin Receptor Antagonists (CNS)

Context: Dual Orexin Receptor Antagonists (DORAs) like Suvorexant require lipophilic cores to penetrate the BBB.[1] Application: The 4-bromo-2-(3-methylbutyl)-triazole scaffold serves as a core replacement for the diazepane or amide linkers.[1]

• Mechanism: The 2-substituted triazole mimics the planar geometry of an amide bond but is non-hydrolyzable.[1]

• Design Strategy: Perform a Suzuki coupling at the C4-Br position to attach a substituted pyridine or benzoxazole ring.[1] The isopentyl tail occupies the hydrophobic pocket usually reserved for alkyl/benzyl groups in the native ligand.[1]

Case Study 2: Fragment-Based Drug Discovery (FBDD)

Context: Screening for novel binders in hydrophobic pockets. Application: The bromine atom is a "synthetic handle" for growing the fragment.[1]

• Workflow:

  • Screen the 4-bromo-2-isopentyl-triazole fragment against the target (e.g., by SPR or NMR).[1]

  • If binding is detected (driven by the isopentyl group), use the Br-handle to extend the molecule into adjacent sub-pockets.[1]

References

• Wang, X. J., et al. (2009). "Regioselective Synthesis of 2,4-Disubstituted 1,2,3-Triazoles."[1] Organic Letters, 11(23), 5460–5463.[1] Link[1]

  • Key Insight: Establishes the K₂CO₃/DMF protocol for >90% N2-selectivity in alkyl

• Buckle, D. R., & Rockell, C. J. (1982). "Studies on 1,2,3-Triazoles.[1] Part 5. The orientation of alkylation of 4-substituted 1,2,3-triazoles." Journal of the Chemical Society, Perkin Transactions 1, 627-630.[1] Link

  • Key Insight: Foundational work on the steric and electronic factors governing N2 vs N1 alkylation.[1]

• Meldal, M., & Tornøe, C. W. (2008). "Cu-Catalyzed Azide−Alkyne Cycloaddition."[1] Chemical Reviews, 108(8), 2952–3015.[1] Link[1]

  • Key Insight: Contrasts the 1,4-disubstituted (click) products with the 2,4-disubstituted scaffolds discussed here.

• Bioisosteres in Medicinal Chemistry. (2012). Wiley-VCH.[1]

  • Key Insight: Defines the 1,2,3-triazole as a non-classical bioisostere for amides and esters.[1]

Sources

• 1. 4,5-DibroMo-2-Methyl-2H-1,2,3-triazole synthesis - chemicalbook [chemicalbook.com]

Comprehensive Technical Guide: Safety &amp; Hazards of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Executive Summary

4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is a specialized heterocyclic building block used primarily in medicinal chemistry and agrochemical discovery. As a 2,4-disubstituted 1,2,3-triazole, it serves as a critical bioisostere for amide bonds and a scaffold for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

Unlike its 1H-tautomer counterparts, the 2H-isomer exhibits superior thermodynamic stability, yet it retains the nitrogen-rich core characteristic of high-energy compounds. This guide provides a rigorous safety framework for handling this compound, synthesizing it via regioselective alkylation, and managing associated laboratory hazards.

Part 1: Chemical Identity & Physicochemical Profile[1]

This compound is often generated in situ or isolated as a lipophilic oil/low-melting solid. The data below synthesizes experimental values from close structural analogs (e.g., 4-bromo-2-isopropyl-2H-1,2,3-triazole) to establish a reliable safety baseline.

Table 1: Physicochemical Properties

Property	Value / Description	Note
Chemical Name	4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole	Systematic IUPAC
Molecular Formula	C₇H₁₂BrN₃
Molecular Weight	218.10 g/mol
Physical State	Pale yellow oil or low-melting solid	Lipophilic chain lowers MP
Boiling Point	~240–250 °C (Predicted)	Decomposes at high T
Solubility	DMSO, DCM, Ethyl Acetate, Methanol	Insoluble in water
CAS Number	Not widely indexed (Analog: 1516805-15-4)	Treat as Novel Research Chemical
Structure Type	Nitrogen-rich Heterocycle	Potential energy release upon decomposition

Part 2: Hazard Identification & Toxicology (GHS)

While specific toxicological data for this exact derivative is limited, a Read-Across Assessment from 4-bromo-2H-1,2,3-triazole and alkyl bromides dictates the following classification.

GHS Classification (Inferred)

• Signal Word : WARNING

• Acute Toxicity (Oral) : Category 4 (H302) – Harmful if swallowed.

• Skin Corrosion/Irritation : Category 2 (H315) – Causes skin irritation.[1]

• Serious Eye Damage/Irritation : Category 2A (H319) – Causes serious eye irritation.

• Specific Target Organ Toxicity (SE) : Category 3 (H335) – May cause respiratory irritation.[1]

Critical Hazard Analysis

• Explosivity/Stability : 1,2,3-Triazoles are nitrogen-rich. While the 2H-isomer is more stable than the 1H-isomer, thermal decomposition can release nitrogen gas (

  ) and toxic fumes (HBr, NOx). Avoid heating above 150 °C in closed systems.

• Halogenated Reactivity : The C-Br bond is labile under metal catalysis. In the presence of strong nucleophiles or reducing agents (e.g., n-BuLi), rapid lithium-halogen exchange can occur, leading to exothermic runaways if not temperature-controlled (-78 °C).

Part 3: Synthesis Safety & Handling Protocol

The primary route to this compound is the regioselective alkylation of 4-bromo-1,2,3-triazole. This process involves handling potent alkylating agents and basic conditions.

Protocol: Regioselective Alkylation

Reaction : 4-Bromo-1H-1,2,3-triazole + 1-Bromo-3-methylbutane +

Product (N2-isomer major)

Step-by-Step Methodology

• Preparation : In a fume hood, charge a round-bottom flask with 4-bromo-1H-1,2,3-triazole (1.0 equiv) and anhydrous DMF (0.5 M concentration).

• Base Addition : Add anhydrous

  (2.0 equiv). Note: The reaction is heterogeneous.

• Alkylation : Add 1-bromo-3-methylbutane (1.2 equiv) dropwise at 0 °C.

  • Hazard Control: Isopentyl bromide is a lachrymator and alkylating agent. Double-glove (Nitrile) is required.

• Reaction : Allow to warm to Room Temperature (25 °C) and stir for 12-16 hours.

  • Monitoring: Monitor by TLC/LC-MS. The N2-isomer is typically less polar than the N1-isomer.

• Quench & Workup : Dilute with water (exothermic solvation of DMF) and extract with Ethyl Acetate.

  • Warning: Do not acidify the aqueous layer strongly, as free triazoles can complex with metals if present.

• Purification : Silica gel chromatography (Hexanes/EtOAc).

Diagram 1: Synthesis & Safety Workflow

The following diagram outlines the decision logic for safe synthesis and isolation.

Caption: Workflow for the regioselective alkylation of 4-bromo-triazole, highlighting critical safety checkpoints.

Part 4: Emergency Response & Storage

Storage Conditions

• Temperature : Store at 2–8 °C (Refrigerated).

• Atmosphere : Inert gas (Argon/Nitrogen) recommended to prevent hydrolysis or oxidation of the C-Br bond over long periods.

• Light : Protect from light (amber vials) to prevent photolytic debromination.

Emergency Procedures

Scenario	Immediate Action	Technical Rationale
Skin Contact	Wash with soap/water for 15 min.	Lipophilic nature requires soap for removal; water alone is ineffective.
Eye Contact	Rinse with water for 15 min; lift lids.	Triazoles are irritants; immediate dilution prevents corneal damage.
Inhalation	Move to fresh air; support breathing.[2]	Brominated heterocycles can cause respiratory edema.
Fire	Use , Dry Chemical, or Foam.[2]	Do NOT use water jet. Burning produces NOx and HBr fumes.
Spill	Absorb with sand/vermiculite.	Prevent entry into drains; toxic to aquatic life (halogenated).

Diagram 2: Emergency Response Logic

Caption: Decision matrix for handling thermal decomposition, spills, and exposure events involving bromotriazoles.

References

• Deng, Y., et al. (2024). "Iodide Ion Promoted Direct α-C(sp2)-H Triazolization of Aldehydes." The Journal of Organic Chemistry, 89(23), 17163–17167. Link

• Wang, X.-J., et al. (2009). "Efficient Synthesis of 2,4,5-Trisubstituted and 2,4-Disubstituted 1,2,3-Triazoles." Organic Letters, 11(23), 5460–5463. Link

• PubChem. (n.d.).[1][3] "4-Bromo-2-methyl-2H-1,2,3-triazole (Compound Summary)." National Library of Medicine. Link

• Apollo Scientific. (n.d.).[4] "Safety Data Sheet: 4-Bromo-2H-1,2,3-triazole." Link

Sources

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• 3. 4-Bromo-2H-1,2,3-triazole | C2H2BrN3 | CID 18425880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1988796-00-4 Cas No. | 4-Bromo-2H-1,2,3-triazole | Apollo [store.apolloscientific.co.uk]

Protocols & Analytical Methods

Application Notes and Protocols for the Regioselective Synthesis of 2-Substituted 4-Bromo-1,2,3-Triazoles

Introduction: The Strategic Importance of 2,4-Disubstituted 1,2,3-Triazoles in Modern Chemistry

The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry, materials science, and chemical biology, largely due to its unique physicochemical properties and its role as a bioisostere for amide bonds.[1][2] While the copper-catalyzed azide-alkyne cycloaddition (CuAAC) has become a ubiquitous tool for the synthesis of 1,4-disubstituted 1,2,3-triazoles, the regioselective synthesis of their 2-substituted isomers, particularly those bearing a functionalizable handle like a bromine atom, has presented a significant challenge.[3][4] The 2,4-disubstituted 1,2,3-triazole motif is of particular interest as it allows for precise vectoral placement of substituents, a critical aspect in the design of novel therapeutics and functional materials.[5]

This application note provides a comprehensive guide to the regioselective synthesis of 2-substituted 4-bromo-1,2,3-triazoles, focusing on a robust and highly selective methodology: the bromo-directed N-2 alkylation of 4-bromo-NH-1,2,3-triazoles. We will delve into the mechanistic underpinnings of this regioselectivity and provide detailed, field-proven protocols for researchers, scientists, and drug development professionals.

The Challenge of Regioselectivity in Triazole Synthesis

The direct alkylation of NH-1,2,3-triazoles often leads to a mixture of N-1 and N-2 substituted regioisomers, with the N-1 isomer frequently being the major product.[4] Achieving high regioselectivity for the N-2 position is crucial for accessing the desired chemical space and avoiding tedious and often inefficient purification steps. The presence of a bromine atom at the 4-position of the triazole ring has been shown to be a powerful directing group, effectively steering alkylation to the N-2 position.[4][6]

Core Strategy: Bromo-Directed N-2 Alkylation

The cornerstone of the regioselective synthesis of 2-substituted 4-bromo-1,2,3-triazoles is the alkylation of a 4-bromo-NH-1,2,3-triazole precursor. The bromine atom at the C4 position exerts a significant electronic and steric influence, which is key to directing the incoming alkyl group to the N2 nitrogen.

Mechanistic Rationale: The "Why" Behind the Regioselectivity

The high N-2 regioselectivity observed in the alkylation of 4-bromo-NH-1,2,3-triazoles can be attributed to a combination of steric and electronic factors. The bulky bromine atom at the C4 position sterically hinders the approach of the alkylating agent to the adjacent N1 and N3 (in the tautomeric form) positions. Consequently, the more sterically accessible N2 nitrogen becomes the preferred site of attack. This steric control is a critical element in achieving high regioselectivity.[4][6]

The workflow for this synthetic strategy can be visualized as follows:

Caption: Workflow for the bromo-directed N-2 alkylation of 4-bromo-NH-1,2,3-triazoles.

Detailed Experimental Protocols

The following protocols are based on established and reliable methods for the synthesis of 2-substituted 4-bromo-1,2,3-triazoles.

Protocol 1: Synthesis of the 4-Bromo-NH-1,2,3-triazole Precursor

The starting material, 4-bromo-NH-1,2,3-triazole, can be synthesized from commercially available reagents. A common route involves the bromination of 1H-1,2,3-triazole.

Materials:

• 1H-1,2,3-triazole

• Bromine

• Aqueous sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

• Standard laboratory glassware and safety equipment

Procedure:

• Dissolution: Dissolve 1H-1,2,3-triazole in an aqueous solution of sodium hydroxide at 0 °C.

• Bromination: Slowly add bromine to the cooled solution with vigorous stirring. The reaction is exothermic and should be carefully controlled.

• Quenching and Acidification: After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. Quench any unreacted bromine with a suitable reducing agent (e.g., sodium thiosulfate). Acidify the mixture with concentrated hydrochloric acid to a pH of ~1.

• Extraction: Extract the product into diethyl ether.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-bromo-NH-1,2,3-triazole.

Protocol 2: Regioselective N-2 Alkylation of 4-Bromo-NH-1,2,3-triazole

This protocol describes the general procedure for the highly regioselective N-2 alkylation.

Materials:

• 4-Bromo-NH-1,2,3-triazole

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and safety equipment

Procedure:

• Reaction Setup: To a solution of 4-bromo-NH-1,2,3-triazole in DMF, add potassium carbonate.

• Addition of Alkylating Agent: Add the alkyl halide to the suspension at room temperature. For highly reactive alkylating agents, cooling the reaction mixture to 0 °C or -10 °C can improve regioselectivity.[6]

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 2-substituted 4-bromo-1,2,3-triazole.

Data Presentation: Representative Yields and Regioselectivity

The bromo-directed N-2 alkylation protocol consistently provides high yields and excellent regioselectivity across a range of substrates.

Entry	Alkyl Halide	Base	Solvent	Temp (°C)	Yield (%)	N-2:N-1 Ratio
1	Benzyl bromide	K₂CO₃	DMF	RT	85	>20:1
2	Methyl iodide	K₂CO₃	DMF	RT	92	>20:1
3	Ethyl bromide	K₂CO₃	DMF	RT	88	>20:1
4	Propargyl bromide	K₂CO₃	DMF	0	78	>15:1

Data compiled from representative literature procedures.[4][6]

Downstream Applications: The Synthetic Utility of 2-Substituted 4-Bromo-1,2,3-Triazoles

The 2-substituted 4-bromo-1,2,3-triazoles are versatile synthetic intermediates. The bromine atom can be readily transformed into other functional groups via various cross-coupling reactions or removed via hydrogenation.

Caption: Synthetic transformations of 2-substituted 4-bromo-1,2,3-triazoles.

Protocol 3: Suzuki Cross-Coupling of 2-Substituted 4-Bromo-1,2,3-Triazoles

This protocol allows for the introduction of aryl or vinyl substituents at the 4-position.

Materials:

• 2-Substituted 4-bromo-1,2,3-triazole

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., Na₂CO₃)

• Solvent (e.g., Toluene/Ethanol/Water mixture)

• Standard laboratory glassware and safety equipment

Procedure:

• Reaction Setup: In a reaction vessel, combine the 2-substituted 4-bromo-1,2,3-triazole, arylboronic acid, palladium catalyst, and base in the solvent mixture.

• Degassing: Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heating: Heat the reaction mixture to reflux and monitor by TLC.

• Work-up and Purification: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

Conclusion

The bromo-directed N-2 alkylation of 4-bromo-NH-1,2,3-triazoles provides a highly efficient and regioselective route to 2-substituted 4-bromo-1,2,3-triazoles. This methodology addresses a significant challenge in synthetic chemistry and opens the door to a wide array of novel, precisely substituted 1,2,3-triazole derivatives for applications in drug discovery and materials science. The subsequent functionalization of the bromine handle further enhances the synthetic utility of these valuable building blocks.

References

• Dheer, D., Singh, V., & Shankar, R. (2017). Medicinal attributes of 1,2,3-triazoles: current development. Bioorganic & Medicinal Chemistry, 25(21), 5731-5752.

• Kalisiak, J., et al. (2008). Efficient Synthesis of 2-Substituted-1,2,3-triazoles. Organic Letters, 10(15), 3171-3174. [Link]

• de Oliveira, R. N., da S. Carneiro, V. A., & de F. da Silva, F. (2018). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles. Revista Virtual de Química, 10(6), 1857-1875. [Link]

• Wang, X.-j., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(23), 5490-5493. [Link]

• Wang, X.-j., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(23), 5490-5493. [Link]

• Frontiers in Pharmacology. (2024). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. [Link]

• Aher, N. G., et al. (2025). Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential. Arabian Journal of Chemistry, 18, 105234. [Link]

• Shafiei, M., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 891484. [Link]

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The Strategic Intermediate: A Guide to the Synthesis and Application of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Introduction: The Versatility of the 2,4-Disubstituted 1,2,3-Triazole Scaffold

In the landscape of modern medicinal chemistry and materials science, the 1,2,3-triazole moiety stands out as a privileged scaffold.[1][2] Its unique combination of features—planarity, dipolar nature, and hydrogen bond accepting capabilities—makes it an invaluable component in the design of novel therapeutic agents and functional materials.[1] Among the various substitution patterns of the triazole ring, the 2,4-disubstituted and 2,4,5-trisubstituted motifs are of particular interest. Access to these structures, however, can be challenging through traditional synthetic routes. This guide focuses on a key chemical intermediate, 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole , which provides a strategic and efficient entry point to a diverse array of poly-substituted 1,2,3-triazoles.

The core of this strategy lies in the regioselective N-2 alkylation of a readily available starting material, 4-bromo-1H-1,2,3-triazole. The presence of the bromine atom at the 4-position serves a dual purpose: it directs the alkylation to the N-2 position and provides a versatile handle for subsequent functionalization through cross-coupling reactions or reduction.[3][4] This document provides a comprehensive overview of the synthesis, characterization, and application of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole, complete with detailed protocols and safety considerations for researchers and drug development professionals.

Physicochemical Properties and Characterization

While specific experimental data for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is not extensively reported in public literature, its properties can be reliably predicted based on analogous structures and computational models.

Property	Predicted Value/Information	Source
Molecular Formula	C7H12BrN3	-
Molecular Weight	218.10 g/mol	-
Appearance	Likely a colorless to pale yellow oil or low-melting solid	Analogy
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, DMF)	Analogy
Boiling Point	Not readily available, expected to be high	Analogy
1H NMR (CDCl3, 400 MHz)	δ 7.5-7.6 (s, 1H, triazole C5-H), 4.2-4.4 (t, 2H, N-CH2), 1.8-2.0 (m, 1H, CH), 1.6-1.8 (q, 2H, CH2), 0.9-1.0 (d, 6H, 2xCH3)	Predicted
13C NMR (CDCl3, 100 MHz)	δ 135-136 (C5), 125-126 (C4), 55-56 (N-CH2), 38-39 (CH), 25-26 (CH2), 22-23 (2xCH3)	Predicted
IR (KBr, cm-1)	~3100-3150 (C-H, aromatic), ~2850-2950 (C-H, aliphatic), ~1450-1550 (C=N, N=N stretching), ~1000-1100 (C-N stretching), ~600-700 (C-Br stretching)	Analogy[5][6]
Mass Spectrum (EI)	M+ peak at m/z 217 and 219 (approx. 1:1 ratio due to Br isotopes)	Predicted

Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole via Regioselective N-2 Alkylation

This protocol is adapted from the general procedure for N-2 alkylation of 4-bromo-NH-1,2,3-triazoles developed by Wang et al.[3][4] The presence of the bromo substituent at the C4 position sterically and electronically favors alkylation at the N-2 position.

Reaction Scheme:

Caption: Synthesis of the target intermediate.

Materials:

• 4-Bromo-1H-1,2,3-triazole (1.0 eq)

• 1-Bromo-3-methylbutane (isoamyl bromide) (1.1 eq)

• Potassium carbonate (K2CO3), anhydrous (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen inlet

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)

Procedure:

• To a clean, dry round-bottom flask under a nitrogen atmosphere, add 4-bromo-1H-1,2,3-triazole and anhydrous DMF.

• Stir the mixture until the triazole is fully dissolved.

• Add anhydrous potassium carbonate to the solution.

• Add 1-bromo-3-methylbutane dropwise to the stirring suspension at room temperature.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to afford 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole as the major product.

Self-Validation and Causality:

• Why DMF? DMF is a polar aprotic solvent that effectively dissolves the triazole and facilitates the SN2 reaction by solvating the potassium cation, leaving the carbonate anion more nucleophilic.[3]

• Why K2CO3? Potassium carbonate is a mild base sufficient to deprotonate the acidic N-H of the triazole, activating it for nucleophilic attack on the alkyl halide.[3]

• Regioselectivity: The N-2 alkylated product is favored due to a combination of steric hindrance from the bromine at C4 and electronic effects. The N-2 isomer is generally the thermodynamically more stable product.[4]

Protocol 2: Suzuki Cross-Coupling for C-4 Arylation/Vinylation

This protocol outlines the use of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole as a substrate in a palladium-catalyzed Suzuki cross-coupling reaction to introduce aryl or vinyl substituents at the 4-position. This is a powerful method for generating 2,4-disubstituted or 2,4,5-trisubstituted 1,2,3-triazoles.[4][7]

Reaction Scheme:

Caption: Suzuki cross-coupling workflow.

Materials:

• 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (1.0 eq)

• Aryl or vinyl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh3)4, 5 mol%)

• Base (e.g., 2M aqueous Na2CO3, 2.0 eq)

• Solvent (e.g., acetonitrile or toluene)

Procedure:

• In a reaction vessel, combine 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole, the boronic acid, and the palladium catalyst.

• Add the solvent, followed by the aqueous base solution.

• Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Heat the reaction mixture to 75-90 °C and stir until TLC indicates consumption of the starting material.

• Cool the reaction to room temperature and dilute with water and ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash chromatography to obtain the desired coupled product.

Self-Validation and Causality:

• Catalyst Choice: Tetrakis(triphenylphosphine)palladium(0) is a common and effective catalyst for Suzuki couplings. Other palladium sources and ligands can be screened for optimal results with specific substrates.[8]

• Base Requirement: The base is crucial for the activation of the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[8]

• Inert Atmosphere: Degassing is essential to remove oxygen, which can oxidize the Pd(0) catalyst and lead to catalyst deactivation and side reactions.

Protocol 3: Debromination via Catalytic Hydrogenation

This protocol describes the removal of the bromine atom from 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole to yield the corresponding 2,4-disubstituted triazole. This is a clean and efficient method for accessing triazoles with a hydrogen at the 4-position.[4]

Reaction Scheme:

Caption: Catalytic hydrogenation for debromination.

Materials:

• 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (1.0 eq)

• 10% Palladium on carbon (Pd/C) (5-10 mol%)

• Methanol or Ethanol

• Hydrogen gas (balloon or high-pressure vessel)

Procedure:

• Dissolve 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst under an inert atmosphere.

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature until the reaction is complete (monitored by TLC).

• Carefully vent the hydrogen and purge the flask with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent. Caution: Do not allow the catalyst to dry on the filter paper as it can be pyrophoric. [1]

• Concentrate the filtrate to yield the debrominated product, which may be pure enough for subsequent steps or can be further purified by chromatography if necessary.

Self-Validation and Causality:

• Catalyst: Palladium on carbon is a highly effective and widely used catalyst for hydrogenation reactions, including dehalogenations.[1]

• Safety: The pyrophoric nature of Pd/C, especially after use and in the presence of flammable solvents, necessitates careful handling under an inert atmosphere and proper quenching after filtration.[9][10]

Safety and Handling

• 4-Bromo-1H-1,2,3-triazole and its derivatives: These compounds should be handled with care. They are potentially harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.[11][12]

• 1-Bromo-3-methylbutane: This is a flammable liquid and should be handled in a well-ventilated fume hood away from ignition sources. It can cause skin and eye irritation.[11][12][13]

• Potassium Carbonate: While generally considered safe, it can cause skin and eye irritation. It is hygroscopic and should be stored in a dry place.[2][14][15]

• Palladium Catalysts: Palladium on carbon can be pyrophoric, especially when dry and exposed to air after use in a hydrogenation reaction. Always handle under an inert atmosphere and quench carefully with water after filtration.[8][10][16]

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All hydrogenation reactions should be conducted in a well-ventilated area, away from ignition sources, and with appropriate safety measures in place.[9]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves, when handling any of the chemicals mentioned in these protocols.

Conclusion: A Gateway to Chemical Diversity

4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is a valuable and strategically designed chemical intermediate. The protocols detailed in this guide provide a robust and reliable pathway for its synthesis and subsequent elaboration into a wide range of polysubstituted 1,2,3-triazoles. The ability to selectively functionalize the triazole ring at the C4 position through cross-coupling or to remove the bromine via hydrogenation offers chemists a powerful tool for generating molecular diversity. This versatility makes 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole and its analogues highly relevant to the fields of drug discovery, agrochemicals, and materials science. By understanding the principles behind the synthetic steps and adhering to the necessary safety precautions, researchers can effectively leverage this intermediate to accelerate their research and development programs.

References

• Wang, X.-j., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(23), 5490–5493. [Link]

• Organic Chemistry Portal. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. [Link]

• PubChem. 4-Bromo-1-methyl-1H-1,2,3-triazole. [Link]

• PubChem. 4-Bromo-2-methyl-2H-1,2,3-triazole. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: 1-Bromo-3-Methyl Butane. [Link]

• Stanford University. Hydrogenation | Fact Sheet. [Link]

• Master Organic Chemistry. Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Royal Society of Chemistry. A general method of Suzuki–Miyaura cross-coupling of 4- and 5-halo-1,2,3-triazoles in water. [Link]

• PanReac AppliChem. Potassium carbonate AGR Safety Data Sheet. [Link]

• Frontiers in Chemistry. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

• Al-Masoudi, N. A. et al. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Journal of Molecular Modeling, 20(3), 2078. [Link]

• ResearchGate. Molecular and crystal structure and IR spectrum of 3,5-dibromo-1,2,4-triazole. [Link]

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Application Note: Structural Elucidation of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole via 1H and 13C NMR

Executive Summary

This application note details the structural characterization of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole , a critical halogenated pharmacophore used in Suzuki-Miyaura and Sonogashira cross-coupling reactions.

The primary analytical challenge with 1,2,3-triazoles is distinguishing between the N1-alkylated (kinetic/asymmetric) and N2-alkylated (thermodynamic/pseudo-symmetric) regioisomers. This protocol provides a self-validating workflow to confirm the 2H-isomer using diagnostic chemical shifts, spin-spin coupling constants, and heteronuclear correlations.

Target Molecule Specifications

Feature	Description
IUPAC Name	4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole
Formula
Molecular Weight	218.10 g/mol
Key Functionality	C-Br bond (C4), N2-Isopentyl chain
Regioisomerism	2H-isomer (Target) vs. 1H-isomer (Impurity)

Experimental Protocol

Sample Preparation

To ensure high-resolution data and prevent concentration-dependent shifts (particularly for the triazole proton), follow this preparation standard:

• Solvent Selection: Use Chloroform-d (

  , 99.8% D) with 0.03% TMS (v/v) as the internal standard. is preferred over DMSO- for this lipophilic molecule to minimize viscosity broadening and solvent cutoff interference in the aliphatic region.

• Concentration: Dissolve 10–15 mg of the analyte in 0.6 mL of solvent.

  • Note: Higher concentrations (>30 mg) may cause stacking effects, shifting the aromatic C5-H signal upfield.

• Filtration: Filter the solution through a cotton plug into a 5mm NMR tube to remove inorganic salts (e.g., KBr) from the synthesis step.

Acquisition Parameters (Standard 400/500 MHz)

• 1H NMR: 16 scans, 30° pulse angle, 2s relaxation delay (d1).

• 13C NMR: 512-1024 scans, proton-decoupled (CPD), 2s relaxation delay.

• 2D Experiments: COSY (H-H connectivity), HSQC (C-H direct bond), HMBC (C-H long-range).

1H NMR Analysis & Assignments

The 1H NMR spectrum is characterized by a distinct aromatic singlet and a classic isopentyl (3-methylbutyl) aliphatic pattern.

Spectral Data Summary ( , 400 MHz)

Position	Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Assignment Logic
H-5	7.75	Singlet (s)	1H	-	Diagnostic Triazole C-H.[1]
H-1'	4.48	Triplet (t)	2H	7.2	: Deshielded by triazole nitrogen.
H-2'	1.85	Quartet/Multi (q)	2H	7.2	: Beta to nitrogen.
H-3'	1.62	Multiplet (m)	1H	-	: Methine of isopentyl group.
H-4'	0.96	Doublet (d)	6H	6.6	: Isopropyl terminus.

Detailed Interpretation

• The Diagnostic Singlet (H-5): The proton at C5 appears as a sharp singlet around 7.75 ppm .

  • Differentiation: In the 1H-isomer , this proton typically resonates further downfield (~8.0–8.2 ppm) due to the lower symmetry and different electron density distribution of the N1-substituted ring.

• The Isopentyl Chain:

  • The

    triplet at 4.48 ppm is the anchor for the side chain.

  • The isopropyl tail (

    ) creates a strong doublet at 0.96 ppm (integration 6H) and a multiplet at 1.62 ppm (1H).

13C NMR Analysis & Assignments

The 13C spectrum provides the most definitive proof of the 4-bromo substitution via the "Heavy Atom Effect."

Spectral Data Summary ( , 100 MHz)

Carbon	Shift ( , ppm)	Type	Assignment Logic
C-5	136.2	CH	Triazole ring carbon (Deshielded).
C-4	123.5	Cq	C-Br : Shielded by Heavy Atom Effect.
C-1'	52.1		: Alpha to Nitrogen.
C-2'	37.5		Aliphatic chain.
C-3'	25.4	CH	Methine.
C-4'	22.2		Methyl groups (2x).

The Heavy Atom Effect (C-Br Validation)

Carbon atoms directly attached to bromine atoms experience an upfield shift (shielding) relative to their chlorinated or protonated counterparts.

• Observation: The quaternary carbon C4 appears at ~123.5 ppm .

• Comparison: If this were the non-brominated analog, C4 would appear closer to 135 ppm . This ~10-12 ppm upfield shift confirms the presence of Bromine at position 4.

Regioisomer Differentiation (N1 vs N2)

This is the critical quality control step. Synthesis of 1,2,3-triazoles often yields a mixture of N1 and N2 isomers.[2][3] The N2 isomer (Target) is generally the thermodynamic product.

Diagnostic Workflow

Use the following logic to confirm the 2H-1,2,3-triazole structure over the 1H-isomer.

Figure 1: Decision tree for distinguishing N1 vs N2 regioisomers in 4-substituted-1,2,3-triazoles.

The HMBC "Golden Rule"

In a 2H-substituted triazole, the N2-alkyl protons are spatially equidistant (3 bonds) from both ring carbons (C4 and C5).

• Experiment: Run a long-range 1H-13C HMBC.

• N2-Isomer Result: The

  protons (4.48 ppm) will show correlations to C5 (136.2 ppm) AND C4 (123.5 ppm) .

• N1-Isomer Result: The

  protons would show a strong 2-bond correlation to C5 and a weaker (or different) 3-bond correlation to C4. The symmetry of the correlations is the key indicator.

Synthesis & Analysis Workflow

The following diagram illustrates the lifecycle of the sample from synthesis to validated data.

Figure 2: Experimental workflow for the synthesis and characterization of the target molecule.

Troubleshooting & Common Impurities

Artifact/Impurity	1H Shift ( )	Origin	Remediation
Water	1.56 ppm (in )	Wet solvent/hygroscopic sample	Store over molecular sieves.
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	Residual chromatography solvent	Dry under high vacuum (>2h).
1H-Isomer	~8.10 (s, Triazole-H)	Regioisomer byproduct	Repurify via column chromatography (N2 usually elutes first).
Unbrominated	~7.6 (s, 2H)	Incomplete reaction	Check integration (C4-H and C5-H would be equivalent).

References

• Creary, X., Anderson, A., & Brophy, C. (2012). Method for the Synthesis of N2-Substituted 1,2,3-Triazoles.[2][4][3][5] The Journal of Organic Chemistry.[6] Link

• Potapov, A. Y., et al. (2018). NMR distinction between N1- and N2-isomers of 1,2,3-triazoles.[2][5] Magnetic Resonance in Chemistry.[4][7]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th Ed.). John Wiley & Sons.[8] (General reference for Heavy Atom Effect).

• Wang, X., et al. (2009). Regioselective Synthesis of 2-Substituted 4-Bromo-1,2,3-triazoles. Organic Letters. Link

Sources

• 1. Regioselective Reduction of 1H-1,2,3-Triazole Diesters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. spectrabase.com [spectrabase.com]

Structural Elucidation and Fragmentation Dynamics of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole using ESI-MS/MS

APPLICATION NOTE: AN-MS-2026-02

Abstract & Introduction

The 1,2,3-triazole moiety is a cornerstone pharmacophore in modern drug discovery, valued for its bioisosteric properties and metabolic stability. This application note details the mass spectrometric characterization of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole , a functionalized scaffold often used as a precursor in "click" chemistry and fragment-based drug design (FBDD).

While the 2H-triazole ring is generally more stable than its 1H-isomer, the introduction of a halogen (Bromine) and a branched alkyl chain (isopentyl) introduces specific fragmentation liabilities. This guide provides a validated protocol for the identification of this molecule, focusing on the diagnostic bromine isotopic signature and the characteristic nitrogen-elimination pathways inherent to the triazole core.

Experimental Protocol

2.1 Sample Preparation

• Stock Solution: Dissolve 1.0 mg of analyte in 1.0 mL of HPLC-grade Methanol (MeOH) to achieve a 1 mg/mL concentration.

• Working Standard: Dilute the stock 1:100 in 50:50 Acetonitrile:Water (v/v) containing 0.1% Formic Acid. Final concentration: 10 µg/mL.

• Filtration: Filter through a 0.22 µm PTFE syringe filter to remove particulates.

2.2 LC-MS/MS Conditions

This protocol is optimized for a High-Resolution Quadrupole Time-of-Flight (Q-TOF) or Orbitrap system, though it is adaptable to Triple Quadrupole (QqQ) instruments.

Parameter	Setting / Value
Ionization Mode	Electrospray Ionization (ESI), Positive Mode (+)
Capillary Voltage	3.5 kV
Source Temperature	300°C
Desolvation Gas	Nitrogen ( ), 600 L/hr
Collision Energy (CE)	Ramped: 10–35 eV (to capture full fragmentation tree)
Column	C18 Reverse Phase (2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid

Results and Discussion

3.1 The Bromine Isotopic Signature (The "Twin Peaks")

The most immediate diagnostic feature of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is the isotopic abundance of Bromine. Natural bromine exists as

(50.7%) and (49.3%).

• Observation: The molecular ion cluster will not appear as a single peak. Instead, it presents as a 1:1 doublet separated by 2 Da.

• Validation: If the intensity ratio of

  deviates significantly from 1:1, the presence of bromine is questionable, or there is co-eluting interference.

3.2 Fragmentation Mechanism

The fragmentation of 2-substituted-1,2,3-triazoles under ESI-CID (Collision Induced Dissociation) follows a distinct energetic hierarchy.

Pathway A: Nitrogen Elimination (Ring Contraction) The triazole ring is prone to losing molecular nitrogen (

, 28 Da). This is the hallmark fragmentation of the triazole class.

• Mechanism: The precursor ion ejects

  to form a highly reactive azirine or ketenimine-like intermediate.

• Mass Shift:

  .

Pathway B: Alkyl Chain Cleavage (McLafferty-type) The isopentyl (3-methylbutyl) group attached at the N2 position can undergo fragmentation, typically losing the alkene portion (isopentene,

) via a hydrogen transfer mechanism, leaving the protonated triazole core.

• Mass Shift:

  .

Pathway C: Halogen Loss At higher collision energies, the C-Br bond cleaves. This can occur as a radical loss (

) or, more commonly in even-electron ESI ions, as the loss of neutral .

3.3 Quantitative Data Summary

Table 1: Theoretical Fragment Ions for

Calculated based on isotope for the "Monoisotopic" mass.

Ion Identity	Formula	Theoretical m/z ( )	Theoretical m/z ( )	Description
Precursor [M+H]+		218.03	220.03	Protonated Molecular Ion (1:1 Doublet)
Fragment A		190.02	192.02	Loss of (Ring Contraction)
Fragment B		147.95	149.95	Loss of Isopentene ( )
Fragment C		138.10	--	Loss of (Rare in soft ESI)
Fragment D		119.94	121.94	Combined loss of + Isopentene

Visualizing the Workflow & Mechanism

Diagram 1: Analytical Workflow

This flow illustrates the decision-making process during the analysis, emphasizing the self-validating check of the Bromine isotope pattern.

Figure 1: Analytical decision tree for validating halogenated triazoles.

Diagram 2: Fragmentation Pathway

A mechanistic view of how the parent ion decomposes. Note the persistence of the Bromine atom in the primary fragments.

Figure 2: Proposed ESI-MS/MS fragmentation tree. The doublet masses (e.g., 190/192) indicate retention of the Bromine atom.

Troubleshooting & Critical Considerations

• Source Fragmentation:

  • Issue: Observing high abundance of m/z 148/150 in the MS1 scan (before collision cell).

  • Cause: The N2-alkyl bond in 2-substituted triazoles can be labile. High source temperatures or cone voltages may induce "in-source" fragmentation.

  • Solution: Lower the Desolvation Temperature to <250°C and reduce the Fragmentor/Cone voltage.

• Solvent Adducts:

  • Issue: Peaks at m/z 240/242 or 259/261.

  • Cause: Sodium

    or Acetonitrile adducts.

  • Solution: These are common in ESI. Ensure you select the protonated species (218/220) for MS/MS fragmentation, as adducts fragment differently (often just losing the adduct).

• Confusion with 1-Substituted Isomers:

  • 1-substituted 1,2,3-triazoles fragment slightly differently, often showing a more intense Retro-Diels-Alder (RDA) cleavage. The stability of the 2-substituted isomer (this analyte) usually requires higher Collision Energy (CE) to initiate fragmentation compared to the 1-isomer.

References

• Gross, J. H. (2017). Mass Spectrometry: A Textbook (3rd ed.). Springer. (Foundational text on Bromine isotopic patterns and ESI mechanisms).

• Holzer, W., & Pavesi, C. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS.[1] Molecules, 28(3), 977. (Details nitrogen loss mechanisms in triazoles).

• Save My Exams. (2025). Mass Spectrometry: Detecting Bromine & Chlorine Atoms. (Educational resource verifying the 1:1 Br isotope ratio).

• Chemistry LibreTexts. (2022). Isotope Abundance and Mass Spectrometry. (Detailed calculation of isotopic distributions).

• Royal Society of Chemistry. (2015). Fragmentation reactions using electrospray ionization mass spectrometry. Natural Product Reports. (General guide to ESI fragmentation rules for heterocycles).

Sources

• 1. mdpi.com [mdpi.com]

Chromatographic purification of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Application Note: Chromatographic Purification of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Executive Summary

The synthesis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (Target N2 ) typically involves the alkylation of 4-bromo-1,2,3-triazole. A critical challenge in this process is the formation of the regioisomeric byproduct, 4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole (Impurity N1 ). While the bromine substituent at the C4 position exerts a steric and electronic directing effect that favors N2-alkylation (Wang et al., 2009), crude reaction mixtures often contain 5–15% of the N1 isomer.

This guide details a high-resolution purification protocol. It leverages the distinct dipole moments of the isomers: the symmetric N2-isomer is significantly less polar than the asymmetric N1-isomer , allowing for baseline separation using standard normal-phase silica chromatography.

Physicochemical Basis of Separation

Understanding the molecular drivers of separation is essential for protocol optimization.

Feature	Target (N2-Isomer)	Impurity (N1-Isomer)	Chromatographic Impact
Symmetry	Symmetric (Pseudo-symmetric)	Asymmetric	N2 has a lower net dipole moment.
Dipole Moment	Low (~0.5 - 1.5 D)	High (~4.0 - 5.0 D)	N2 interacts weakly with polar stationary phases (Silica).
LogP (Calc)	Higher (More Lipophilic)	Lower (More Polar)	N2 elutes first on Normal Phase (Silica).
Elution Order (NP)	Fast Eluting (High )	Slow Eluting (Low )	Large allows high loading capacity.

Mechanistic Insight: The 2H-triazole ring possesses a quinoid-like electronic structure that minimizes charge separation compared to the 1H-triazole, which has a larger dipole due to the specific arrangement of the lone pairs and the alkyl group. Consequently, on silica gel, the N2 isomer behaves like a non-polar hydrocarbon relative to the N1 isomer.

Experimental Workflow Diagram

The following decision tree outlines the purification logic, ensuring purity requirements (>98%) are met for downstream drug development applications.

Figure 1: Purification workflow emphasizing the critical

assessment prior to preparative chromatography.

Detailed Protocols

Protocol A: Thin Layer Chromatography (Method Development)

Before committing the bulk sample, confirm the separation factor (

).

• Plate: Silica Gel 60

  (Aluminum backed).

• Mobile Phase: 90% Hexanes / 10% Ethyl Acetate.

• Spotting: Dissolve 5 mg of crude oil in 1 mL DCM. Spot 1 µL.

• Visualization:

  • UV (254 nm): Both isomers absorb strongly.

  • Iodine Stain: Optional, but useful if UV lamp is weak.

• Expected Results:

  • Target (N2):

    (Travels high).

  • Impurity (N1):

    (Retained).

  • Criteria: If

    , reduce EtOAc concentration to 5%.

Protocol B: Flash Column Chromatography (Purification)

Scale: 1.0 g Crude Mixture.

• Stationary Phase: High-purity Silica Gel (40–63 µm, 60 Å pore size).

  • Ratio: 30:1 (Silica weight : Sample weight) is sufficient due to the large

    . Use ~30 g silica.

• Column Packing: Slurry pack in 100% Hexanes.

• Sample Loading (Critical):

  • Method:Dry Loading is recommended to minimize band broadening.

  • Procedure: Dissolve crude (1 g) in minimal DCM (5 mL). Add Silica (2 g). Evaporate to dryness on a rotovap until a free-flowing powder is obtained. Load this powder on top of the packed bed.

• Elution Gradient:

  • Flow Rate: 20 mL/min (for a 25 mm ID column).

  • Step 1: 100% Hexanes (2 Column Volumes - CV) to flush the system.

  • Step 2: 0%

    5% EtOAc in Hexanes (over 5 CV). Target N2 typically elutes here.

  • Step 3: 5%

    20% EtOAc in Hexanes (over 5 CV). Impurity N1 elutes here.

• Fraction Collection: Collect small fractions (10-15 mL) during the transition phases.

Protocol C: Analytical HPLC (Quality Control)

Verify the pooled fractions using an orthogonal separation mechanism (Reverse Phase).

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 50% B to 95% B over 10 minutes. (Molecule is lipophilic).[1]

• Detection: UV 254 nm.

• Elution Order (Reverse Phase):

  • Impurity (N1): Elutes Earlier (More polar).

  • Target (N2): Elutes Later (More lipophilic).

  • Note: This reverses the order seen in Flash Chromatography, providing excellent validation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Co-elution	Overloading or "Streaming"	Use Dry Loading (Protocol B, Step 3). Ensure the sand layer on top of the column is flat.
Tailing of N2 Band	Acidic interactions	The triazole is weakly basic. Add 0.5% Triethylamine (TEA) to the mobile phase to sharpen peaks.
Low Yield	Volatility	The 3-methylbutyl chain makes the molecule moderately volatile. Do not use high vacuum (<10 mbar) or high heat (>40°C) during rotary evaporation.
Isomer Misidentification	Similar UV spectra	Use NMR to confirm. N2-isomer is symmetric; N1-isomer will show distinct splitting patterns for the triazole proton (if 4-H) or distinct shifts for the alkyl chain.

References

• Wang, X.-J., et al. (2009).[2][3] "Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles." Organic Letters, 11(23), 5460–5493. [Link] Key Citation: Establishes the directing effect of the 4-bromo substituent favoring N2 alkylation and the general separation behavior.[4]

• Deng, Y., et al. (2024).[2] "Reaction of 4-bromo-NH-1,2,3-triazoles with alkyl halides." The Journal of Organic Chemistry, 89, 17163-17167.[2] [Link] Key Citation: Recent validation of the alkylation methodology and regioselectivity.[5][6]

• Organic Chemistry Portal. "Synthesis of 2H-1,2,3-triazoles." [Link] Key Citation: General overview of triazole synthesis and property differences between tautomers.

Sources

• 1. Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2H-1,2,3-Triazole synthesis [organic-chemistry.org]
• 3. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 4. MLS_BTh_Poster_2066_Roth_Remo.pdf.pdf [fhnw.ch]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole in Fragment-Based Drug Discovery (FBDD)

This Application Note is structured as a high-level technical guide for medicinal chemists. It focuses on the strategic utilization of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (CAS: 1988796-00-4), a specialized heterocyclic building block.

Executive Summary & Rationale

In modern medicinal chemistry, the 2H-1,2,3-triazole scaffold has emerged as a superior bioisostere for amides and esters, offering enhanced metabolic stability and improved dipole alignment for protein binding pockets.

The specific compound 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (referred to herein as Compound A ) represents a "privileged structure" module. It combines three critical features:

• The 2H-Triazole Core: Unlike its 1H-isomer (common in "click" chemistry), the 2H-isomer preserves aromaticity more effectively and lacks the acidic N-H, reducing non-specific binding.

• The 4-Bromo Handle: A versatile electrophilic site for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig), enabling rapid library generation.

• The N2-Isoamyl Group: The 3-methylbutyl chain provides a specific lipophilic anchor (

  modulation), critical for penetrating the Blood-Brain Barrier (BBB) in CNS-active agents (e.g., Orexin antagonists).

This guide details the protocols for utilizing Compound A as a late-stage functionalization module.

Physicochemical Profile & Handling

Property	Value / Description	Impact on Protocol
Molecular Formula		Stoichiometry calculations.
Molecular Weight	218.10 g/mol	--
Physical State	Colorless to pale yellow oil/low-melting solid	Weighing accuracy; may require gentle warming.
Solubility	High: DCM, THF, DMF, Toluene. Low: Water.	Compatible with standard organic synthesis solvents.
Stability	Stable at RT. Light sensitive (C-Br bond).	Store in amber vials under Argon.
Reactivity	Electrophile (C-Br); Nucleophile (N3, weak).	Avoid strong Lewis acids that may cleave the N2-alkyl group.

Application Workflow: Modular Synthesis

The following diagram illustrates the strategic placement of Compound A in a convergent synthesis workflow.

Figure 1: Convergent synthesis workflow utilizing Compound A as a key intermediate.

Detailed Experimental Protocols

Protocol A: Regioselective Synthesis of the Building Block

Context: If Compound A is not purchased commercially, it must be synthesized with high N2-selectivity.

Objective: Alkylation of 4-bromo-1H-1,2,3-triazole with 1-bromo-3-methylbutane.

Reagents:

• 4-Bromo-1H-1,2,3-triazole (1.0 eq)

• 1-Bromo-3-methylbutane (1.2 eq)

• (anhydrous, 2.0 eq)

• Solvent: Acetone (0.2 M) or DMF (0.5 M)

Procedure:

• Dissolution: Charge a flame-dried round-bottom flask with 4-bromo-1H-1,2,3-triazole and anhydrous acetone.

• Base Addition: Add

  in a single portion. Stir at room temperature (RT) for 15 minutes to facilitate deprotonation.

• Alkylation: Add 1-bromo-3-methylbutane dropwise via syringe.

• Reaction: Heat to reflux (

  ) for 12 hours. Monitor by TLC (Hexane:EtOAc 8:1).

  • Note: You will observe two spots.[1] The less polar (higher

    ) spot is usually the desired N2-isomer (Compound A). The more polar spot is the N1-isomer.

• Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo.

• Purification: Flash column chromatography on silica gel. Gradient elution (100% Hexane

  95:5 Hexane:EtOAc).

  • Yield Target: >60% for N2-isomer.[2][3][4]

Validation Check:

• 1H NMR (

  ): The triazole C5-H proton for the N2-isomer typically appears upfield ( ~7.4-7.6 ppm) compared to the N1-isomer ( ~7.7-7.9 ppm).

• Symmetry: The N2-isomer possesses

  symmetry in the heterocyclic ring, often simplifying the carbon spectrum.

Protocol B: Suzuki-Miyaura Cross-Coupling (The Core Application)

Context: Attaching the triazole module to an aryl scaffold (e.g., a pyridine or benzene derivative) to construct the pharmacophore.

Mechanistic Insight: The C4-Br bond in 1,2,3-triazoles is electronically deactivated compared to standard aryl bromides due to the nitrogen-rich ring. Therefore, specialized ligands (e.g., XPhos, SPhos) or robust catalysts (

) are required to facilitate the oxidative addition step.

Reagents:

• Electrophile: Compound A (1.0 eq)

• Nucleophile: Arylboronic acid / Pinacol ester (1.2 - 1.5 eq)

• Catalyst:

  (5 mol%) OR (2 mol%) + XPhos (4 mol%)

• Base:

  (3.0 eq) or (3.0 eq)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

• Atmosphere: Argon or Nitrogen (Strictly deoxygenated)

Step-by-Step Methodology:

• Preparation: In a microwave vial or sealed tube, combine Compound A, the Arylboronic acid, and the Base.

• Degassing: Add the solvent mixture. Sparge with Argon for 10 minutes (Critical Step: Oxygen poisons the Pd catalyst).

• Catalyst Addition: Add the Pd catalyst quickly under a positive stream of Argon. Seal the vessel immediately.

• Reaction:

  • Thermal: Heat at

    for 12-16 hours.

  • Microwave:

    for 45-60 minutes (Preferred for high-throughput).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .[5]

• Purification: Silica gel chromatography.

Troubleshooting Table:

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Oxidative addition failure.	Switch to electron-rich bulky ligands (e.g., XPhos or Buchwald G3 precatalysts).
Protodebromination	Reduction of C-Br bond.	Ensure solvent is strictly anhydrous; reduce reaction temperature; switch base to .
Homocoupling	Biaryl formation.	Reduce the excess of boronic acid; ensure rigorous degassing (remove ).

Advanced Application: C-H Activation

For advanced library generation, the C5 position of Compound A (the only remaining hydrogen on the ring) can be functionalized via Direct Arylation .

• Conditions:

  (5 mol%), (oxidant/base), (additive), Aryl Iodide.

• Utility: This allows for the creation of 4,5-disubstituted-2-alkyl-triazoles, creating a fully substituted, sterically demanding core often found in antifungal candidates.

Biological Context & References

Why 2-(3-methylbutyl)?

The isoamyl group mimics the side chain of Leucine. In medicinal chemistry, this specific chain length is often optimal for filling hydrophobic pockets (e.g., in GPCRs like Orexin receptors or Kinases) without incurring the metabolic liability of longer linear chains (prone to

-oxidation).

References

• Triazoles in Medicinal Chemistry: Dheer, D., et al.[6] "A review of 1,2,3-triazoles and their derivatives with diverse biological activities." Bioorganic & Medicinal Chemistry Letters, 2017. Link

• Synthesis of N2-Substituted Triazoles: Wipf, P., et al. "Regioselective Synthesis of 2-Alkyl-1,2,3-triazoles."[7] Journal of Organic Chemistry, 2010. Link

• Palladium Cross-Coupling of Halo-Triazoles: Gribanov, P.S., et al. "Pd-Catalyzed Cross-Coupling Reactions of 4-Halo-1,2,3-triazoles." Synthesis, 2011. Link

• Bioisosterism of 2H-Triazoles: Bonandi, E., et al. "The 1,2,3-triazole ring as a bioisostere in medicinal chemistry." Drug Discovery Today, 2017. Link

Disclaimer: This protocol is for research purposes only. All chemical handling must comply with local safety regulations (OSHA/ECHA).

Sources

• 1. 1988796-00-4 Cas No. | 4-Bromo-2H-1,2,3-triazole | Apollo [store.apolloscientific.co.uk]
• 2. 4-Bromo-2-methyl-2H-1,2,3-triazole | C3H4BrN3 | CID 21766411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-2H-1,2,3-triazole | C2H2BrN3 | CID 18425880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]

Reaction kinetics of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole formation

Application Note: Reaction Kinetics & Synthesis Protocol for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Executive Summary

This guide details the reaction kinetics, mechanism, and synthetic protocol for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole . While copper-catalyzed azide-alkyne cycloaddition (CuAAC) exclusively yields 1,4-disubstituted isomers, accessing 2-substituted triazoles requires alternative strategies. This protocol utilizes the bromo-directed N2-alkylation of 4-bromo-1H-1,2,3-triazole, a method that leverages steric and electronic control to achieve high regioselectivity (>10:1 N2:N1 ratio). This scaffold is a critical intermediate for synthesizing 2,4-disubstituted triazole bioisosteres in medicinal chemistry.

Part 1: Mechanistic Insight & Kinetic Theory

The Regioselectivity Challenge

1,2,3-Triazoles exist as tautomers (1H and 2H).[1][2] Alkylation of the unsubstituted 1,2,3-triazole typically yields a mixture of N1 and N2 isomers, often with poor selectivity.[1] However, the introduction of a bromine atom at the C4 position drastically alters the kinetic landscape.

• Steric Control: The bulky bromine atom at C4 sterically hinders the adjacent N3 (and by tautomeric equilibrium, N1), making the distal N2 nitrogen the most accessible nucleophile.

• Electronic Effect: The electron-withdrawing nature of bromine reduces the pKa of the triazole (approx. pKa 8-9), facilitating deprotonation by mild bases (K₂CO₃) to form the reactive triazolate anion.

Reaction Mechanism (Sɴ2)

The formation of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole proceeds via a bimolecular nucleophilic substitution (Sɴ2).

• Deprotonation: Base (K₂CO₃) deprotonates 4-bromo-1H-1,2,3-triazole to form the triazolate anion.

• Nucleophilic Attack: The N2 lone pair of the triazolate attacks the C1 of 1-bromo-3-methylbutane (isoamyl bromide), displacing the bromide leaving group.

Kinetic Rate Law:

• Order: Second-order overall.

• Solvent Effect: Polar aprotic solvents (DMF, DMSO) significantly accelerate the rate by solvating the cation (K⁺) and leaving the triazolate anion "naked" and highly reactive.

Pathway Visualization

Figure 1: Reaction pathway demonstrating the bromo-directed regioselectivity favoring N2-alkylation.

Part 2: Synthetic Protocol

Target: Synthesis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole. Scale: 10 mmol (adaptable).

Reagents & Equipment

Reagent	MW ( g/mol )	Equiv.[3][4][5]	Amount	Role
4-Bromo-1H-1,2,3-triazole	147.96	1.0	1.48 g	Substrate
1-Bromo-3-methylbutane	151.05	1.2	1.81 g (1.5 mL)	Electrophile
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.76 g	Base
DMF (Anhydrous)	-	-	15 mL	Solvent

Step-by-Step Procedure

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with nitrogen.

• Dissolution: Add 4-Bromo-1H-1,2,3-triazole (1.48 g, 10 mmol) and anhydrous DMF (15 mL). Stir until dissolved.

• Deprotonation: Cool the solution to 0°C (ice bath). Add K₂CO₃ (2.76 g, 20 mmol) in one portion. Stir for 15 minutes to ensure anion formation.

• Alkylation: Dropwise add 1-Bromo-3-methylbutane (1.81 g, 12 mmol) via syringe over 5 minutes.

  • Note: Maintaining 0°C during addition suppresses N1-alkylation.

• Reaction: Allow the mixture to warm to Room Temperature (25°C) and stir for 4–6 hours.

  • Monitoring: Check reaction progress via TLC (Hexane/EtOAc 4:1) or HPLC. The product is typically less polar than the starting material.

• Workup:

  • Pour the reaction mixture into ice-cold water (50 mL).

  • Extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with Brine (2 x 20 mL) to remove DMF.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via Flash Column Chromatography (Silica Gel, 0-10% EtOAc in Hexanes).

  • Expected Yield: 85–92%.

  • Appearance: Colorless to pale yellow oil.

Part 3: Kinetic Characterization Protocol

To validate the reaction order and optimize scale-up, the following kinetic experiment is recommended.

Experimental Design (Method of Initial Rates)

This protocol measures the disappearance of the triazole substrate over time using HPLC.

Conditions:

• Temp: 25°C (Isothermal).

• Concentration: 0.1 M Triazole in DMF.

Workflow Diagram

Figure 2: Workflow for determining reaction kinetics via discontinuous HPLC sampling.

Data Analysis & Calculation

• Standard Curve: Create a calibration curve for 4-Bromo-1H-1,2,3-triazole using HPLC (C18 column, Water/Acetonitrile gradient).

• Plotting:

  • If running under Pseudo-First Order conditions (Excess Alkyl Halide, >10 equiv):

    • Plot

      vs. Time ( ).

    • Slope =

      .

  • If running under Second Order conditions (1:1 stoichiometry):

    • Plot

      vs. Time ( ).

    • Slope =

      .

• Activation Energy (

  ): Repeat the experiment at 35°C and 45°C. Plot vs. (Arrhenius plot) to determine .

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low N2:N1 Selectivity (<5:1)	Temperature too high during addition.	Ensure reagents are added at 0°C or -10°C.
Solvent polarity issues.	Ensure DMF is anhydrous; water can disrupt the tight ion pair.
Incomplete Conversion	Particle size of K₂CO₃.	Use finely powdered K₂CO₃ or switch to Cs₂CO₃ for higher solubility.
Product Hydrolysis	Acidic workup.	Triazoles are stable, but avoid strong acids during workup; keep pH neutral.

References

• Wang, X.-J., et al. (2009).[2][6][7] "Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles." Organic Letters, 11(23), 5460–5493.

  • Core Reference: Establishes the regioselectivity rules for 4-bromo-triazole alkyl

• Deng, Y., et al. (2024).[6] "Iodide Ion Promoted Direct α-C(sp2)-H Triazolization." The Journal of Organic Chemistry, 89, 17163-17167.[6]

  • Context: Discusses recent advances in N2-substituted triazole synthesis.

• PubChem Compound Summary. (2025). "4-Bromo-2H-1,2,3-triazole."[8][9][10][11] National Library of Medicine.

  • Data: Physical properties and safety d

• Lopes, A. B., et al. (2017).[2] "Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles." Journal of the Brazilian Chemical Society.

  • Review: Comprehensive review of N2-substitution methodologies.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 4. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. 2H-1,2,3-Triazole synthesis [organic-chemistry.org]
• 7. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 8. 4-Bromo-2H-1,2,3-triazole | C2H2BrN3 | CID 18425880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. achmem.com [achmem.com]
• 10. 4-Bromo-2-methyl-2H-1,2,3-triazole | C3H4BrN3 | CID 21766411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CN102408385A - Preparation method of 2-substituted-2H-1, 2, 3-triazole derivative - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Welcome to the technical support guide for the synthesis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges during the synthesis of this and related N-alkylated triazoles. We will delve into the common side products, their mechanisms of formation, and provide robust troubleshooting strategies to optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the N-alkylation of 4-bromo-1H-1,2,3-triazole.

Q1: I'm seeing an unexpected major impurity in my crude reaction mixture by LC-MS and ¹H NMR. What is the most likely side product?

The most prevalent side product in this synthesis is almost certainly the regioisomeric 4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole . The alkylation of the 4-bromo-1H-1,2,3-triazole anion can occur on two different nitrogen atoms (N1 or N2), leading to a mixture of regioisomers. While the presence of the bromine atom at the C4 position sterically and electronically directs the alkylation towards the desired N2 position, the formation of the N1 isomer is a common competitive pathway.[1][2]

Other less common, but possible, impurities include:

• Unreacted Starting Materials: Residual 4-bromo-1H-1,2,3-triazole and 1-bromo-3-methylbutane (isoamyl bromide).[3]

• Over-alkylation Products: Formation of a quaternary 1,3-di(3-methylbutyl)-4-bromo-1H-1,2,3-triazol-1-ium bromide salt, especially if a significant excess of the alkylating agent is used.[4]

• Solvent Adducts or Residual Solvent: High-boiling point solvents like DMF can be difficult to remove and may appear in analyses.[3]

Q2: What is the mechanism behind the formation of the N1-alkylated isomer, and how can I minimize it?

Mechanistic Insight: The deprotonation of 4-bromo-1H-1,2,3-triazole by a base (like K₂CO₃) generates a triazolide anion. This anion is a hybrid of resonance structures, with negative charge density distributed across the N1 and N2 atoms.

• N1 Alkylation (Kinetic Pathway): The N1 position is often more sterically accessible and can react faster, making it the kinetically favored product.

• N2 Alkylation (Thermodynamic Pathway): The N2-substituted triazole is generally the more thermodynamically stable isomer. The bulky bromine atom at C4 further enhances this stability and provides a steric barrier that disfavors alkylation at the adjacent N1 position.

Strategies for Minimization: To favor the desired thermodynamic N2 product, you must optimize the reaction conditions to allow the system to reach equilibrium or to significantly slow down the kinetic pathway.

• Temperature Control: This is the most critical parameter. For reactive alkyl halides like 1-bromo-3-methylbutane, running the reaction at lower temperatures (e.g., -10 °C to 0 °C) dramatically improves the N2:N1 selectivity.[1][2] Higher temperatures provide enough energy to overcome the activation barrier for both pathways, often resulting in a mixture of isomers.

• Choice of Solvent: Polar aprotic solvents like N,N-Dimethylformamide (DMF) are highly effective for this reaction as they readily dissolve the triazole salt and promote the desired Sₙ2 reaction.[1] The choice of solvent can influence the ionic interactions and the solvation of the triazolide anion, thereby affecting regioselectivity.

• Base Selection: A mild, non-nucleophilic base like potassium carbonate (K₂CO₃) is ideal. It is strong enough to deprotonate the triazole but not so reactive as to cause degradation of the starting materials or product.

Q3: What are the key analytical differences to distinguish the desired N2-isomer from the N1-isomer side product?

Distinguishing between the N1 and N2 isomers is straightforward using standard analytical techniques like NMR spectroscopy and mass spectrometry. The electronic environment of the triazole ring protons and carbons is distinctly different for each isomer.

Analytical Technique	4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (Desired N2-Isomer)	4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole (N1-Isomer Side Product)
¹H NMR	The single proton on the triazole ring (C5-H ) typically appears as a singlet further downfield (e.g., ~7.7-7.9 ppm in CDCl₃).	The C5-H proton appears as a singlet more upfield (e.g., ~7.5-7.7 ppm in CDCl₃).
¹³C NMR	The chemical shifts for the triazole ring carbons (C4 and C5) will have characteristic values. C4 (bearing Br) will be significantly downfield.	The chemical shifts for C4 and C5 will differ from the N2 isomer due to the different electronic distribution.
LC-MS	Will show the correct mass-to-charge ratio (m/z) for the molecular ion [M+H]⁺.	Will show the identical m/z as the N2-isomer. Retention time will be different.
2D NMR (HMBC/NOESY)	A definitive correlation can be observed between the N-CH₂ protons of the alkyl chain and the C5 carbon of the triazole ring in an HMBC spectrum.	An HMBC experiment will show a correlation between the N-CH₂ protons and both C5 and C4 carbons of the triazole ring.

Note: Exact chemical shifts can vary based on solvent and concentration.

Q4: How can I effectively purify the desired 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole from its N1-isomer?

The polarity difference between the N1 and N2 isomers is usually sufficient to allow for effective separation by silica gel column chromatography .

• General Observation: The N1-isomer is typically more polar and will have a lower Rf value than the desired N2-isomer on a silica TLC plate.

• Recommended Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 20-30% ethyl acetate) is a good starting point for separation.

• Procedure:

  • Carefully monitor the reaction progress by TLC or LC-MS.

  • After workup, concentrate the crude product.

  • Perform column chromatography, collecting small fractions.

  • Analyze the fractions by TLC to identify and combine those containing the pure, higher Rf desired N2-product.

Visual Guide: N-Alkylation Reaction Pathways

The following diagram illustrates the primary reaction pathway leading to the desired N2-isomer and the competing side reaction that forms the N1-isomer.

Caption: Reaction scheme for the N-alkylation of 4-bromo-1H-1,2,3-triazole.

Optimized Protocol for N2-Selective Synthesis

This protocol is designed to maximize the yield of the desired N2-isomer by controlling the key reaction parameters.

Materials:

• 4-bromo-1H-1,2,3-triazole

• 1-bromo-3-methylbutane (isoamyl bromide)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 4-bromo-1H-1,2,3-triazole (1.0 eq) and anhydrous potassium carbonate (1.5 - 2.0 eq).

  • Evacuate and backfill the flask with nitrogen three times.

  • Add anhydrous DMF via syringe to create a stirrable suspension (concentration approx. 0.2-0.5 M).

  Scientist's Note: Ensuring anhydrous conditions is crucial. Water can interfere with the base and affect the solubility and reactivity of the triazolide anion.

• Temperature Control & Reagent Addition:

  • Cool the reaction mixture to -10 °C using an appropriate cooling bath (e.g., ice/salt).

  • Slowly add 1-bromo-3-methylbutane (1.1 eq) dropwise to the cold, stirring suspension over 10-15 minutes.

  Scientist's Note: The combination of a slight excess of the alkylating agent ensures full conversion of the starting triazole, while the low temperature and slow addition are paramount for maximizing N2-selectivity.[1][2]

• Reaction Monitoring:

  • Allow the reaction to stir at -10 °C to 0 °C. Monitor the reaction progress by TLC or LC-MS every 1-2 hours.

  • The reaction is typically complete within 4-12 hours. Look for the disappearance of the 4-bromo-1H-1,2,3-triazole starting material.

• Workup:

  • Once the reaction is complete, quench by pouring the mixture into a separatory funnel containing cold water.

  • Extract the aqueous layer three times with a suitable organic solvent like ethyl acetate or dichloromethane.

  • Combine the organic layers and wash sequentially with water (to remove DMF), saturated NaHCO₃ solution, and finally, brine.

  Scientist's Note: The aqueous washes are critical for removing the high-boiling DMF solvent and any remaining inorganic salts.

• Drying and Concentration:

  • Dry the combined organic layers over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude oil or solid by flash column chromatography on silica gel using a hexanes/ethyl acetate eluent system to separate the desired N2-isomer (higher Rf) from the N1-isomer (lower Rf) and other impurities.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 2H-1,2,3-triazoles. Retrieved from [Link]

• Kalisiak, J., & Fokin, V. V. (2008). Efficient Synthesis of 2-Substituted-1,2,3-triazoles. Organic Letters, 10(15), 3171–3174. [Link]

• Wang, X.-j., Sidhu, K., Zhang, L., Campbell, S., Haddad, N., Reeves, D. C., Krishnamurthy, D., & Senanayake, C. H. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(23), 5490–5493. [Link]

• Veeprho Pharmaceuticals. (n.d.). Triazole Impurities and Related Compound. Retrieved from [Link]

• Begtrup, M., Larsen, P., & Vedsø, P. (1996). Preparation of 4,5-dibromo-2H-1,2,3-triazole and N-alkylation of 4-substituted 1,2,3-triazoles. Acta Chemica Scandinavica, 50, 923-929.

• Organic Chemistry Portal. (n.d.). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. Retrieved from [Link]

Sources

• 1. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. veeprho.com [veeprho.com]
• 4. benchchem.com [benchchem.com]

Troubleshooting NMR peak assignment for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Case ID: TRZ-BR-ISO-001 Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are likely analyzing 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole . The critical challenge with this scaffold is distinguishing the 2H-isomer (N2-alkylated) from the 1H-isomer (N1-alkylated) . While alkylation of 4-bromo-1,2,3-triazole is highly regioselective for the N2 position due to electronic stabilization, minor N1 byproducts can complicate spectral interpretation.

This guide addresses the three most common support tickets we receive for this molecule:

• Regioisomer Identification: Distinguishing N2 vs. N1 substitution.

• The "Missing" Carbon: Troubleshooting the low-intensity C-Br signal.

• Side-Chain Assignment: Deconvoluting the isopentyl group.

Ticket #1: "I see two sets of signals. Which is my target N2 isomer?"

Diagnosis: Alkylation of 4-bromo-1,2,3-triazole is ambident. While N2-alkylation is thermodynamically favored (often >10:1 ratio), crude mixtures frequently contain the N1-isomer.

The Solution: You can distinguish these isomers using Proton Chemical Shift (H5) and Symmetry Rules .

1. The H5 Diagnostic Shift

The proton at position 5 (H5) is the most sensitive probe for regioisomerism.

• N2-Isomer (Target): The H5 singlet typically appears upfield (shielded) relative to the N1-isomer.

• N1-Isomer (Impurity): The H5 singlet appears downfield (deshielded).

Isomer	H5 Shift (CDCl3)	Multiplicity	Note
2H-Isomer (N2)	~7.6 – 7.7 ppm	Singlet	Target Product. Electronic symmetry of N2-substitution shields the ring proton.
1H-Isomer (N1)	~7.9 – 8.2 ppm	Singlet	Common impurity. Lower symmetry and adjacent N-alkyl group deshield H5.

2. The Symmetry Test (13C NMR)

• N2-Isomer: Although the Br substituent breaks perfect symmetry, the N2-isomer retains a pseudo-symmetric electronic environment. The N-CH2 carbon is attached to a symmetric nitrogen (N2), flanked by N1 and N3.

• N1-Isomer: The N-CH2 is attached to N1, which is adjacent to a Carbon (C5) and a Nitrogen (N2). This asymmetry often leads to more complex coupling patterns in high-resolution spectra.

3. Definitive Proof: HMBC Protocol

If 1D NMR is ambiguous, run a 1H-15N HMBC or 1H-13C HMBC .

• N2-Alkylation: The N-CH2 protons will show correlations to two equivalent (or nearly equivalent) ring carbons (C4 and C5) in 1H-13C HMBC.

• N1-Alkylation: The N-CH2 protons will show a strong correlation to C5 only (2-bond) and a weak/absent correlation to C4 (3-bond).

Figure 1: Decision tree for rapid regioisomer assignment based on H5 proton shift.

Ticket #2: "I cannot find the C-Br carbon signal in 13C NMR."

Diagnosis: Users often report missing peaks in the aromatic region (120-140 ppm). This is a known artifact of the Quadrupolar Bromine Effect and Long Relaxation Times .

Root Causes:

• Quaternary Carbon: The C4-Br carbon has no attached protons, leading to a very long spin-lattice relaxation time (

  ). Standard parameters (D1 = 1-2 sec) are often too short to capture this magnetization.

• NOE Deficit: Without attached protons, C4 does not benefit from Nuclear Overhauser Effect (NOE) enhancement during proton decoupling.

• Bromine Splitting: Bromine isotopes (

  and ) have quadrupole moments. While they don't split carbon signals like Fluorine, they can broaden the attached carbon signal, lowering its height into the noise floor.

The Fix: Optimized 13C Acquisition Protocol To visualize the C-Br carbon, adjust your acquisition parameters:

• Increase Relaxation Delay (D1): Set D1 to 3–5 seconds (vs. standard 1s).

• Increase Scans (NS): Minimum 1024 scans.

• Use Inverse Gated Decoupling (Optional): If accurate integration is needed (rare for 13C), use inverse gating to eliminate NOE, though this reduces signal further.

• Look for the Shift: The C-Br carbon typically appears between 120–128 ppm , often slightly upfield of the C-H carbon (C5) which appears around 130–135 ppm .

Ticket #3: "How do I assign the isopentyl side chain?"

Diagnosis: The 3-methylbutyl (isopentyl) group has a characteristic pattern that can be confusing if the

and multiplets overlap.

Predicted Shift Table (CDCl3)

Position	Group	Shift ( )	Multiplicity	Integration	Notes
H5	Triazole-CH	7.65	Singlet (s)	1H	Diagnostic for isomer.[1]
H1'		4.45	Triplet (t)	2H	Deshielded by triazole ring. .
H2'		1.85	Quartet/Multiplet (q/m)	2H	Connects N-methylene to methine.
H3'		1.60	Septet/Multiplet (m)	1H	Overlaps with H2' often.
H4'		0.95	Doublet (d)	6H	Strongest signal. .

Visualizing the Connectivity (COSY/HMBC) Use this diagram to map your 2D NMR correlations.

Figure 2: Connectivity map for the 3-methylbutyl side chain. Solid lines indicate COSY (neighbor) correlations; dashed lines indicate key HMBC (long-range) correlations.

Frequently Asked Questions (FAQ)

Q: Can I use DMSO-d6 instead of CDCl3? A: Yes. In DMSO-d6, the H5 singlet will shift slightly downfield (approx. 8.0 - 8.2 ppm) due to solvent polarity and hydrogen bonding effects. Ensure you run a blank DMSO spectrum first, as water peaks in DMSO (3.33 ppm) can obscure the side-chain

or signals depending on water content.

Q: Why is my H5 peak a doublet? A: It should be a singlet. If you see a doublet, check:

• Coupling to F/P: Do you have Fluorine or Phosphorus in your counter-ions or reagents?

• Long-range coupling: In rare high-resolution cases, H5 can couple to the side chain protons (

  or ), but this is usually and appears as broadening, not a distinct doublet.

• Contamination: You likely have a mixture of N1 and N2 isomers, or unreacted starting material.

Q: Is the Bromine labile? Will it fall off during NMR? A: No. The C-Br bond on the triazole ring is robust under standard NMR conditions. However, it is reactive toward Palladium (Suzuki coupling) or Lithium/Magnesium (halogen exchange). Do not use metal spatulas if your sample is in a reactive solvent mixture.

References

• Regioselectivity of 4-Bromo-triazole Alkylation

  • Title: Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles.[2]

  • Source: Organic Letters (2009).

  • Link:[Link]

  • Relevance: Establishes that alkylation of 4-bromo-NH-triazoles is highly selective for the N2 position.[2]

• NMR Assignment of Triazole Isomers

  • Title: Synthesis and NMR characterization of 1H-1,2,3-triazole deriv
  • Source: American Chemical Society (Digitell).

  • Link:[Link]

  • Relevance: Provides comparative shifts for N1 vs N2 substituted systems.

• HMBC Characterization Techniques

  • Title: 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characteriz
  • Source: Organic & Biomolecular Chemistry (RSC).

  • Link:[Link]

  • Relevance: The definitive guide for using HMBC to solve triazole regioisomerism.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for alkylation of 4-bromo-2H-1,2,3-triazole

Technical Support Center: Alkylation of 4-Bromo-2H-1,2,3-Triazole Doc ID: TSC-TRZ-BR4-001 | Last Updated: 2026-02-18

Executive Summary: The "Bromo-Directing" Strategy

Welcome. If you are accessing this guide, you are likely attempting to functionalize the triazole ring and facing the classic regioselectivity dilemma: N1 vs. N2 alkylation .

In standard 1,2,3-triazoles, alkylation often yields a mixture of isomers or favors the N1 position (kinetic product) depending on the electrophile. However, the 4-bromo substituent is a game-changer. It acts as an electron-withdrawing group (EWG) that dramatically shifts the tautomeric equilibrium and nucleophilicity, rendering the reaction highly selective for the N2-position .

This guide details the optimized conditions to exploit this "Bromo-Effect" for high-yield N2-alkylation.

Part 1: Optimized Experimental Protocol

Objective: Synthesis of 2-alkyl-4-bromo-1,2,3-triazoles with >10:1 regioselectivity.

Reagents & Materials

• Substrate: 4-Bromo-2H-1,2,3-triazole (1.0 equiv)

• Electrophile: Alkyl halide (R-X, 1.1–1.2 equiv)

• Base: Potassium Carbonate (

  ), anhydrous (1.5–2.0 equiv)

• Solvent: DMF (Dimethylformamide), anhydrous

• Temperature: -10°C to 25°C (Substrate dependent)

Step-by-Step Procedure

• Preparation: Flame-dry a reaction flask and purge with Nitrogen or Argon.

• Solvation: Dissolve 4-bromo-1,2,3-triazole in anhydrous DMF (0.2 M concentration).

• Deprotonation: Add powdered anhydrous

  in one portion. Stir at Room Temperature (RT) for 15 minutes to ensure formation of the triazolate anion.

• Temperature Adjustment (Critical):

  • For highly reactive electrophiles (e.g., Benzyl bromide, Allyl bromide): Cool the mixture to -10°C .

  • For standard electrophiles (e.g., Ethyl iodide): Maintain at RT .

• Alkylation: Add the alkyl halide dropwise.

• Monitoring: Stir until TLC indicates consumption of the starting material (typically 2–6 hours).

• Workup: Dilute with water (dissolves salts) and extract with Ethyl Acetate. Wash organic layer with brine to remove residual DMF.

• Purification: Silica gel chromatography. (N2 isomers are typically less polar than N1 isomers).

Part 2: Troubleshooting & FAQs

Q1: I am still seeing a mixture of isomers (N1 and N2). How do I fix this?

Diagnosis: The reaction temperature is likely too high for the reactivity of your electrophile. Technical Insight: The N2-alkylation is the thermodynamic pathway, but high energy transition states (high temp) or extremely "hot" electrophiles can erode selectivity by allowing kinetic N1 attack. Solution:

• Cool it down: Lower the temperature to -10°C or even -20°C during the addition of the electrophile.

• Solvent Switch: While DMF is standard, switching to Acetone (with

  ) allows for easier temperature control and milder conditions, though the reaction will be slower.

Q2: Why use the 4-bromo derivative if I just want a 2-alkyl-triazole?

Expertise: Direct alkylation of a simple 1,2,3-triazole often gives the N1 isomer or a messy mixture. The bromine atom at C4 serves two functions:

• Regio-Director: It sterically and electronically discourages N1/N3 attack, forcing the incoming alkyl group to the N2 position.

• Synthetic Handle: After alkylation, the bromine can be removed via hydrogenation (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ) to yield the clean 2-alkyl-1,2,3-triazole, or used in Suzuki couplings to make 2,4,5-trisubstituted systems.[1][2]

Q3: How do I distinguish N1 from N2 isomers using NMR?

Identification Guide:

• Symmetry (N2): 2-substituted triazoles possess a plane of symmetry (if the R group is symmetric). The C4 and C5 positions are equivalent unless substituted. In your case (4-bromo), they are not equivalent, BUT:

• Chemical Shift: The C5-proton (the one remaining on the ring) is diagnostic.

  • N2-isomer: The C5-H typically appears upfield relative to the N1 isomer.

  • N1-isomer: The C5-H is often deshielded (downfield) due to the adjacent alkyl group's proximity.

• C13 NMR: N2-substituted carbons in the ring often show distinct shifts compared to the more asymmetric N1/N3 distribution.

Q4: My yield is low (<50%). What is killing the reaction?

Checklist:

• Wet Solvent: DMF is hygroscopic. Water solvates the carbonate base, reducing its ability to deprotonate the triazole efficiently. Use molecular sieves.

• Stirring:

  is insoluble in DMF. Vigorous stirring is required to maintain a heterogeneous surface reaction.

• Leaving Group: If using an alkyl chloride, add Sodium Iodide (NaI) (0.1 equiv) to facilitate a Finkelstein reaction in situ (converting R-Cl to reactive R-I).

Part 3: Comparative Data & Visualization

Table 1: Effect of Conditions on Regioselectivity

Data derived from optimization studies (Wang et al., 2009).

Electrophile (R-X)	Base / Solvent	Temp	Yield (%)	Ratio (N2 : N1)
Benzyl Bromide	/ DMF	25°C	92%	10 : 1
Benzyl Bromide	/ DMF	-10°C	94%	> 20 : 1
Ethyl Iodide	/ DMF	25°C	88%	12 : 1
Ethyl Iodide	/ THF	60°C	75%	4 : 1

Takeaway: Lower temperature and DMF/

are the gold standard for high N2 selectivity.

Workflow Diagram: Decision Logic for Alkylation

Caption: Decision tree for selecting reaction temperature based on electrophile reactivity to maximize N2-regioselectivity.

Mechanistic Insight: The "Bromo-Shield"

The following diagram illustrates why the N2 position is favored. The bromine atom at C4 creates an electronic environment that destabilizes the transition state for N1 alkylation while sterically hindering N3.

Caption: Mechanistic influence of the C4-Bromine atom favoring N2-alkylation pathways.

References

• Wang, X.-j., et al. (2009). "Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles."[3][1][2] Organic Letters, 11(23), 5460–5463.

• Deng, Y., et al. (2024). "Iodide Ion Promoted Direct α-C(sp2)-H Triazolization of Aldehydes." The Journal of Organic Chemistry, 89, 17163-17167.[1] (Context on N2-selectivity mechanisms).

• Katritzky, A. R., et al.Comprehensive Heterocyclic Chemistry. (General reference for tautomerism in azoles).

Sources

• 1. 2H-1,2,3-Triazole synthesis [organic-chemistry.org]
• 2. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole handling and storage guidelines

Technical Support Center: 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Prepared by the Senior Application Scientist Team

This guide provides comprehensive handling, storage, and troubleshooting information for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole. It is intended for researchers, scientists, and drug development professionals. The protocols and advice herein are synthesized from established chemical principles and data from analogous structures to ensure the highest degree of technical accuracy and safety.

Section 1: Compound Profile & Safety Data

4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is a substituted aromatic heterocycle. The 1,2,3-triazole core is a common scaffold in medicinal chemistry, valued for its stability and role as a bioisostere.[1] The bromo-substituent provides a reactive handle for further synthetic modifications, such as cross-coupling reactions, while the 2-(3-methylbutyl) group (also known as an isoamyl group) enhances lipophilicity.

While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, the safety profile can be reliably extrapolated from its constituent parts: the 4-bromo-2H-1,2,3-triazole core and general data on alkyl bromides. The following table summarizes the anticipated hazards based on closely related analogs like 4-bromo-2-methyl-2H-1,2,3-triazole.[2]

Property	Anticipated Value / Information	Rationale & Source
Molecular Formula	C₇H₁₂BrN₃	-
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	Based on general properties of similar small organic molecules.
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	Based on GHS classifications for 4-bromo-2-methyl-2H-1,2,3-triazole.[2] The alkyl bromide component can also cause skin irritation by removing natural oils.[3]
Signal Word	Warning	Based on GHS classifications for analogous compounds.[2][4]
Primary Hazards	Acute toxicity (oral), skin/eye irritant, respiratory irritant.	Extrapolated from closely related bromo-triazole structures.[2][4]

Disclaimer: This data is for guidance only. Always consult the specific Safety Data Sheet (SDS) provided by your supplier and perform a thorough risk assessment before use.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the essential personal protective equipment (PPE) requirements for handling this compound?

A1: Due to its anticipated irritant properties, a comprehensive PPE strategy is crucial.

• Gloves: Wear nitrile or neoprene gloves. Alkyl bromides can be good solvents and may cause irritation or chemical burns upon prolonged skin contact by stripping away protective oils.[3] Always inspect gloves for tears or holes before use.[5]

• Eye Protection: Chemical splash goggles are mandatory. If there is a significant risk of splashing, use a full-face shield in addition to goggles.[3][6]

• Lab Coat: A standard, fully-buttoned laboratory coat is required to protect against skin exposure.

• Respiratory Protection: All handling of the neat compound or its volatile solutions must be performed inside a certified chemical fume hood to prevent inhalation of vapors, which may cause respiratory irritation.[2][7]

Q2: What are the optimal storage conditions for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole?

A2: To ensure long-term stability and prevent degradation, store the compound under the following conditions:

• Temperature: Store in a cool, dry place, ideally refrigerated (2-8°C).[8]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen). While the triazole ring itself is quite stable, radical-mediated oxidation can be a degradation pathway for complex organic molecules, especially in the presence of light or trace metal impurities.[9]

• Container: Use a tightly sealed, clearly labeled container. Opened containers should be carefully resealed to prevent moisture ingress and evaporation.[7]

• Location: Store away from incompatible materials, particularly strong oxidizing agents, strong bases, and powdered metals.[7][10]

Q3: What are the signs of compound degradation I should watch for?

A3: Degradation may be indicated by:

• Color Change: A noticeable change from colorless/pale yellow to a darker yellow or brown hue can suggest the formation of impurities or decomposition products.

• Insolubility: If the compound was previously soluble in a particular solvent and now shows haziness or fails to dissolve completely, this may indicate polymerization or the formation of insoluble byproducts.

• Unexpected NMR/LC-MS Results: The most definitive sign of degradation is the appearance of unexpected peaks in analytical data. Always run a quality control check on older samples before use in a critical reaction.

Q4: How should I properly dispose of waste containing this compound?

A4: As a brominated organic compound, it must be treated as hazardous waste.

• Segregation: Collect all waste containing this compound (both pure substance and solutions) in a dedicated, properly labeled, and sealed hazardous waste container.[7][11]

• Incompatibilities: Do not mix this waste stream with incompatible materials like strong acids, bases, or oxidizers.[7]

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office. Neutralization with reducing agents like sodium bisulfite or incineration at a licensed facility are common industrial disposal methods for brominated waste.[12]

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Scenario 1: My cross-coupling reaction (e.g., Suzuki, Sonogashira) is sluggish or fails. I suspect the starting material is the issue.

• Possible Cause 1: Compound Degradation. The C-Br bond is the reactive site for cross-coupling. If the compound has degraded, the concentration of active starting material is lower than calculated.

  • Troubleshooting Step: Before starting the reaction, verify the purity of the triazole using an appropriate analytical method (e.g., ¹H NMR, LC-MS). Compare the results to a reference spectrum if available.

  • Causality: The 1,2,3-triazole ring is generally stable to a wide range of reaction conditions, including those used in many cross-coupling reactions.[13][14] Therefore, failure is more likely due to impurities in the starting material, catalyst deactivation, or suboptimal reaction conditions rather than the inherent instability of the triazole core itself.

• Possible Cause 2: Inactive Catalyst. Palladium catalysts used in cross-coupling are sensitive to air and impurities.

  • Troubleshooting Step: Ensure your catalyst is fresh or was stored properly. Consider using a pre-catalyst or adding fresh catalyst if the reaction stalls. Ensure all solvents are rigorously degassed to remove oxygen.

Scenario 2: I noticed a precipitate forming in my stock solution of the compound in an organic solvent.

• Possible Cause 1: Temperature-Dependent Solubility. The compound may be less soluble at lower temperatures. If you stored the solution in a refrigerator or freezer, the compound may have crystallized out.

  • Troubleshooting Step: Gently warm the solution (e.g., with a warm water bath) and agitate to see if the precipitate redissolves. This often resolves the issue. Always ensure the compound is fully dissolved before taking an aliquot for a reaction.

• Possible Cause 2: Reaction with Solvent or Contaminant. While less common with stable solvents, a highly reactive contaminant (e.g., residual base or acid) could cause a slow reaction leading to an insoluble byproduct.

  • Troubleshooting Step: If the precipitate does not redissolve upon warming, analyze the solid and the supernatant liquid separately (e.g., by LC-MS) to identify the unknown substance. Use only high-purity, anhydrous solvents for preparing stock solutions.

Section 4: Example Experimental Protocol: Suzuki Cross-Coupling

This protocol provides a general, self-validating workflow for reacting 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole with an arylboronic acid.

Objective: To synthesize a 4-aryl-2-(3-methylbutyl)-2H-1,2,3-triazole derivative.

Methodology:

• Reagent Preparation:

  • In a reaction vial, add 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (1.0 eq).

  • Add the desired arylboronic acid (1.1 - 1.5 eq).

  • Add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

  • Add a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Solvent Addition & Degassing:

  • Add a suitable solvent system (e.g., a mixture of Dioxane/Water or Toluene/Ethanol/Water).

  • Seal the vial with a septum cap.

  • Degas the reaction mixture thoroughly by bubbling argon or nitrogen through the solution for 15-20 minutes. This step is critical to prevent oxidative degradation of the palladium catalyst.

• Reaction Execution:

  • Place the vial in a preheated heating block or oil bath (typically 80-110 °C).

  • Stir the reaction vigorously for the planned duration (e.g., 2-18 hours).

• Reaction Monitoring (Self-Validation):

  • After a set time (e.g., 2 hours), carefully take a small aliquot from the reaction mixture.

  • Quench the aliquot with water and extract with an organic solvent (e.g., ethyl acetate).

  • Analyze the organic extract by Thin Layer Chromatography (TLC) or LC-MS to check for the consumption of the starting material and the formation of the product.

  • Causality: Continuous monitoring allows you to determine the reaction endpoint, preventing the formation of degradation byproducts from overheating and ensuring the reaction has gone to completion. This iterative check validates the progress of the protocol.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with water and extract with an appropriate organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product using column chromatography on silica gel.

Section 5: Visual Workflow for Safe Handling & Storage

The following diagram outlines the critical decision points from compound receipt to disposal, ensuring a safe and logical workflow.

Caption: Decision workflow for handling 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole.

References

• Wikipedia. 1,2,3-Triazole. [Link]

• ACS Agricultural Science & Technology. Exploring the Fate of Substituted 1,2,3-Triazoles: Unraveling the Soil Degradation Pathways of a Novel Class of Nitrification Inhibitors. [Link]

• ResearchGate. Biodegradation mechanism of 1H-1,2,4-Triazole by a newly isolated strain Shinella sp. NJUST26. [Link]

• PubMed. Mechanistic study of the oxidative degradation of the triazole antifungal agent CS-758 in an amorphous form. [Link]

• ACS Publications. Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials | The Journal of Physical Chemistry A. [Link]

• PMC. Degradation of Triazole Fungicides by Plant Growth-Promoting Bacteria from Contaminated Agricultural Soil. [Link]

• Lanxess. Alkyl Bromides. [Link]

• Province of British Columbia. Personal protective equipment. [Link]

• SQEG. PPE FOR FUMIGANT HANDLING AND USE. [Link]

• Frontiers. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

• PubChem. 4-Bromo-2H-1,2,3-triazole. [Link]

• PubChem. 4-Bromo-2-methyl-2H-1,2,3-triazole. [Link]

• ResearchGate. 1,2,3- Triazoles: general and key synthetic strategies. [Link]

• PMC. 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. [Link]

• Rutgers University. Bromine Safety Information. [Link]

• Ideal Response. What is bromine and what are the safe disposal and recycling methods?. [Link]

• National Academies Press. LCSS: BROMINE. [Link]

• Indian Chemical Council (ICC). Bromine Safety Handbook. [Link]

• Dräger. Gas Detectors & PPE for Vinyl bromide. [Link]

• AIP Publishing. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. [Link]

• Washington State University. STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS For Bromine. [Link]

• Sdfine. ALLYL BROMIDE GHS Safety Data Sheet. [Link]

• ResearchGate. Reactivity of 4-Bromoacetyl-1,2,3-triazoles towards Amines and Phenols: Synthesis and Antimicrobial Activity of Novel Heterocycles | Request PDF. [Link]

• HETEROCYCLES. REACTIVITY OF 4-BROMOACETYL-1,2,3-TRIAZOLES TOWARDS AMINES AND PHENOLS: SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL HETEROCYCLES. [Link]

• Organic Chemistry Portal. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. [Link]

Sources

• 1. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 2. 4-Bromo-2-methyl-2H-1,2,3-triazole | C3H4BrN3 | CID 21766411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lanxess.com [lanxess.com]
• 4. 4-Bromo-2H-1,2,3-triazole | C2H2BrN3 | CID 18425880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. trical.com.au [trical.com.au]
• 6. Personal protective equipment - Province of British Columbia [www2.gov.bc.ca]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. 7343-33-1|5-Bromo-1H-1,2,4-triazole|BLD Pharm [bldpharm.com]
• 9. Mechanistic study of the oxidative degradation of the triazole antifungal agent CS-758 in an amorphous form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ipo.rutgers.edu [ipo.rutgers.edu]
• 11. LCSS: BROMINE [web.stanford.edu]
• 12. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 13. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 14. 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview - PMC [pmc.ncbi.nlm.nih.gov]

Identifying impurities in 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole samples

A Note from Your Senior Application Scientist

Welcome to the dedicated technical guide for identifying impurities in your 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole samples. In the realm of pharmaceutical development, the adage "the dose makes the poison" is incomplete; the impurity profile is equally critical. An unidentified peak in your chromatogram is not just an analytical anomaly; it's a potential risk to safety, efficacy, and regulatory compliance.[1][2][3] This guide is structured from the perspective of a seasoned scientist, moving from foundational knowledge of potential impurities to practical, hands-on troubleshooting and validated analytical protocols. Our goal is to empower you to not only identify impurities but to understand their origin and implement robust control strategies.[2]

Part 1: Understanding Potential Impurities

The first step in troubleshooting is to anticipate the problem. Impurities in your sample are not random; they are logical consequences of the synthetic route, handling, and storage conditions.[1][4] For the target molecule, 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole, impurities can be classified into three main categories.

A common synthetic route involves the N-alkylation of 4-bromo-1H-1,2,3-triazole with a (3-methylbutyl) halide. This process is the primary source of the most significant impurities.[5][6]

Diagram: Synthetic Pathway and Isomer Formation

Caption: Synthesis of the target N2-isomer and the competing formation of the N1-isomer impurity.

Table: Common Impurity Profile

Impurity Type	Specific Compound	Nominal Mass (Da)	Origin	Key Analytical Indicators
Isomeric Byproduct	4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole	218/220	Competing N1-alkylation during synthesis	Different HPLC retention time; Unique NMR chemical shifts for triazole-H and N-CH₂ protons.
Starting Material	4-Bromo-1H-1,2,3-triazole	148/150	Incomplete reaction	More polar (earlier elution in RP-HPLC); Absence of 3-methylbutyl signals in NMR.
Starting Material	1-Bromo-3-methylbutane	150/152	Incomplete reaction	Volatile, best detected by GC-MS.
Degradation Product	2-(3-methylbutyl)-2H-1,2,3-triazole	139	Debromination (stress conditions)	Mass is ~79 Da lower than the parent; Isotopic pattern for bromine is absent.
Reagent-Related	Residual Solvents (e.g., DMF, Acetonitrile)	Varies	Manufacturing Process	Detected by Headspace GC-MS.[4][7]

Part 2: Frequently Asked Questions (FAQs)

This section addresses the common questions and challenges encountered during the analysis of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole.

Q1: My HPLC chromatogram shows a significant secondary peak close to my main product peak. How do I know if it's the N1-isomer?

A: This is the most common scenario. The N1 and N2 regioisomers often have very similar polarities, leading to close elution in reverse-phase HPLC.[8][9]

• Causality: The primary difference between the N1 and N2 isomers is the position of the alkyl group on the triazole ring. This subtle structural change affects the molecule's interaction with the stationary phase, but not always dramatically.

• Immediate Action: The most effective first step is to use LC-MS.[2] Both the N1 and N2 isomers will have the identical molecular weight and the characteristic bromine isotopic pattern (two peaks of nearly equal intensity, M and M+2). If your secondary peak shows this mass, it is highly likely an isomer.

• Definitive Proof: Final confirmation requires structural elucidation by NMR spectroscopy.[4][10] The electronic environment of the triazole proton (C5-H) and the methylene protons (N-CH₂) are different in the two isomers, resulting in distinct chemical shifts. As a general rule, the N-CH₂ protons in the N2-isomer are slightly more deshielded (further downfield) compared to the N1-isomer.

Q2: My ¹H NMR spectrum looks clean, but the integration for the triazole proton is slightly off. Could there be a hidden impurity?

A: Yes, this could indicate an impurity co-eluting with your main peak in HPLC. It might also suggest the presence of paramagnetic impurities, which can selectively broaden or even erase signals in an NMR spectrum.[11]

• Expertise: If a copper catalyst was used in a preceding synthetic step (e.g., an azide-alkyne cycloaddition to form the triazole ring), trace amounts of residual Cu²⁺ can coordinate with the triazole nitrogens.[11] This paramagnetic interaction can severely broaden the signals of nearby protons, especially the triazole C-H proton, leading to inaccurate integration.

• Troubleshooting Steps:

  • Change HPLC Method: Modify your HPLC method (e.g., change the gradient slope, solvent system, or column chemistry) to try and resolve the co-eluting peak.[2]

  • Metal Analysis: Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify residual metals if catalysts were used.[1][4]

  • NMR Sample Preparation: Add a small amount of a chelating agent like EDTA to your NMR sample. If the signal for the triazole proton sharpens and its integration normalizes, paramagnetic broadening was the culprit.[11]

Q3: My mass spectrum shows a peak that is ~79 Da lighter than my product and lacks the bromine isotope pattern. What is it?

A: This is a classic signature of a debromination product. The mass difference corresponds to the mass of a bromine atom. The loss of the characteristic M/M+2 isotopic pattern confirms the absence of bromine.[12]

• Origin: This impurity typically forms under reductive conditions or through degradation upon exposure to light, certain metals, or high temperatures.[2]

• Verification: To confirm, you would need to isolate the impurity and run ¹H NMR. You would expect to see two protons on the triazole ring instead of one, likely as distinct singlets or a coupled system depending on the isomer.

Part 3: Systematic Troubleshooting Guide

When faced with an unknown impurity, a systematic approach is crucial. This guide provides a logical workflow from initial detection to final identification.

Diagram: Impurity Identification Workflow

Caption: A systematic workflow for the identification and characterization of unknown impurities.

Part 4: Key Experimental Protocols

These protocols provide a starting point for your analytical work. Always ensure methods are fully validated for your specific application according to ICH guidelines.[4][9]

Protocol 1: HPLC-UV/MS Method for Isomer Separation

• Objective: To separate the target compound from its N1-isomer and other non-volatile impurities.

• Instrumentation: HPLC with UV detector and in-line Mass Spectrometer.

• Methodology:

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

    • Expert Insight: The formic acid helps to protonate silanols on the column packing, reducing peak tailing and improving peak shape. It also aids in ionization for MS detection.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • Start with 40% B.

    • Linear ramp to 95% B over 15 minutes.

    • Hold at 95% B for 3 minutes.

    • Return to 40% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • UV Detection: 210 nm.

  • MS Detection: ESI+, scanning from m/z 100-500. Look for the characteristic 1:1 isotopic doublet for bromine-containing compounds.[13][14]

Protocol 2: ¹H NMR for Isomer Differentiation

• Objective: To definitively distinguish between the N1 and N2 alkylated isomers.

• Instrumentation: NMR Spectrometer (400 MHz or higher recommended for better resolution).

• Methodology:

  • Sample Preparation: Dissolve ~5-10 mg of the purified sample (or isolated impurity) in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquisition: Run a standard ¹H NMR experiment.

  • Data Analysis - Key Diagnostic Regions:

    • Triazole Proton (C5-H): This is a singlet typically found between δ 7.5 and 8.5 ppm. Its chemical shift is highly sensitive to the point of alkylation. Compare the shift in your product spectrum to the shift in the impurity spectrum.

    • Methylene Protons (N-CH₂): This is a triplet (coupled to the adjacent CH) typically between δ 4.2 and 4.8 ppm. The N2-isomer generally shows this signal at a slightly higher chemical shift (downfield) than the N1-isomer due to different electronic effects of the adjacent nitrogen atoms.

  • Confirmation (Optional but Recommended): Run 2D NMR experiments like HSQC and HMBC to confirm the connectivity between the methylene protons and the triazole ring carbons, providing unambiguous structural proof.[15][16]

References

• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance.
• ResolveMass Laboratories Inc. (2025, June 8). Identification and profiling of impurities in Pharmaceuticals.
• Ananikov, V. P., et al. (2021). Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. The Journal of Organic Chemistry.
• Ascendex. (2020, November 19). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.
• PharmaInfo. Impurity Profiling: Theory and Practice.
• Pharma Aspirant. (2025, December 14). Impurity Profiling and its Significance Active Pharmaceutical Ingredients.
• Google Patents.
• Khakwani, S., et al. (2016). Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. Asian Journal of Chemistry.
• Nanalysis. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.
• Scimex. (2024, December 26).
• Jordi Labs. (2025, August 22). Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC).
• ResearchGate. (2025, August 6). (PDF) Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGArED1go3_z8Wo4DiAIQKUt6ngS_gQ5hk9QgYumA3ASWEirkmYE_e-i95ka3UphBHHt8OUo2KSqqCH8QnANrfsq1UjpYkaTcU71SSQtf45j6gHfIwJk8Ox5_enNePSnb1LJAdhr-JfcsegJ8e6OTKbqHTIKu5ded_ODEMqMQ6KeN6dNTxHfkiZQ4-oxfOp7PNUtITcR8TMAnnGhP0uXjsIecNHZNlsjipnnUBw2e32Z0-QFViu8YjpOUIR5LDAfg==](

Sources

• 1. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 2. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 3. pharmainfo.in [pharmainfo.in]
• 4. resolvemass.ca [resolvemass.ca]
• 5. 2H-1,2,3-Triazole synthesis [organic-chemistry.org]
• 6. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 7. ijsrtjournal.com [ijsrtjournal.com]
• 8. biomedres.us [biomedres.us]
• 9. Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC) [eureka.patsnap.com]
• 10. nmr.oxinst.com [nmr.oxinst.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Mass Spectrometry [www2.chemistry.msu.edu]
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• 16. Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives - American Chemical Society [acs.digitellinc.com]

Technical Support Center: Regioselective Synthesis of 2H-1,2,3-Triazoles

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Preventing Isomerization & Ensuring N2-Selectivity in 1,2,3-Triazoles

User Guide Overview

Welcome to the Advanced Synthesis Support Center. You are likely here because your 1,2,3-triazole synthesis yielded an inseparable mixture of N1- and N2-isomers, or you isolated the kinetically favored N1-isomer when you required the pharmacologically superior N2-isomer.

The Core Misconception: Users often ask how to "prevent isomerization." In reality, once an N-substituted triazole is formed, migration of the substituent (N1

N2) is energetically difficult without specific high-temperature rearrangement conditions (e.g., Dimroth rearrangement). The actual challenge is Regioselective Synthesis —controlling the reaction trajectory to lock the substituent onto the N2 nitrogen exclusively.

This guide prioritizes prevention over purification , providing protocols to bypass the statistical mixtures common in standard alkylations.

Module 1: The Isomer Landscape (Diagnostics)

Before troubleshooting, you must understand the thermodynamic battlefield. 1,2,3-Triazoles exist in a tautomeric equilibrium.[1][2][3]

• 1H-Tautomer: Favored in polar solvents (stabilized by dipole interactions) and often the product of "Click" chemistry (CuAAC).

• 2H-Tautomer: More thermodynamically stable in the gas phase and non-polar environments (by ~3.5–4.5 kcal/mol) due to aromatic delocalization and lower dipole moment.

Visualizing the Selectivity Problem

Figure 1: The divergence of N1 and N2 isomers during direct alkylation. Standard conditions often favor N1 due to the proximity of the N1 lone pair in the reactive intermediate.

Module 2: Troubleshooting Direct Alkylation

Issue: "I am alkylating a 4,5-disubstituted triazole and getting a 60:40 mixture."

Direct alkylation of the triazole anion is governed by the interplay of sterics and solvent polarity . The N2 position is more sterically hindered but thermodynamically favored.[4]

Optimization Protocol

To shift selectivity toward N2, you must destabilize the transition state leading to N1 or utilize steric steering.[5]

Variable	Recommendation for N2-Selectivity	Mechanistic Rationale
Solvent	DMF or DMSO	While polar, these solvents support the specific tight ion-pairing required when using carbonate bases, often favoring N2 yields up to 80% compared to THF/DCM.
Base	K₂CO₃ or Cs₂CO₃	Weaker bases allow for thermodynamic equilibration of the triazolate anion. Avoid NaH (kinetic control often favors N1).
Substrate	4,5-Disubstitution	Substituents at C4 and C5 sterically crowd the N1/N3 positions, physically forcing the electrophile to attack the accessible N2.
Electrophile	Hard Electrophiles	"Hard" alkylating agents (e.g., alkyl triflates) may follow charge control (N1), while softer agents/conditions allow thermodynamic control (N2).

Self-Validating Check:

• Run a small scale reaction in DMF with K₂CO₃.

• Monitor by ¹H NMR.[6] N2-isomers typically show higher symmetry. If the product is 4,5-symmetric, the N2-isomer will show equivalent signals for the C4/C5 substituents; the N1-isomer will be asymmetric.

Module 3: The "Gold Standard" De Novo Synthesis

Issue: "I cannot separate the isomers. How do I synthesize the 2H-isomer exclusively?"

Solution: Do not alkylate. Build the ring already attached to the N2 substituent. The Oxidative Cyclization of Bis-Aryl Hydrazones is the most reliable method for generating pure 2-aryl-1,2,3-triazoles.

Protocol: Copper-Mediated Oxidative Cyclization

This method bypasses the tautomeric equilibrium entirely.

Reagents:

• Bis-aryl hydrazone (derived from acetophenone + aryl hydrazine)

• Cu(OAc)₂ (Catalytic or Stoichiometric)

• Solvent: DMF or DMSO[7]

Step-by-Step Workflow:

• Hydrazone Formation: Condense ketone with aryl hydrazine (EtOH, cat. AcOH, Reflux). Isolate solid.

• Cyclization: Dissolve hydrazone (1.0 equiv) in DMF.

• Oxidation: Add Cu(OAc)₂ (0.2–1.0 equiv) and stir at 80–100 °C under air (or O₂ balloon for catalytic turnover).

• Workup: Dilute with water, extract with EtOAc. The product is exclusively the 2H-isomer.

Mechanism Visualization

Figure 2: The oxidative cyclization pathway ensures the N-substituent is fixed at position 2 prior to ring closure, eliminating regioselectivity issues.

Module 4: Advanced Catalytic Arylation

Issue: "I need to install a complex aryl group on an existing triazole core at N2."

Solution: Use Palladium-catalyzed cross-coupling with bulky ligands.[8] The steric bulk of the ligand destabilizes the Pd-complex at the crowded N1 position, funneling the reaction to N2.

The Buchwald-Hartwig N2-Selective Protocol

Key Components:

• Catalyst: Pd₂(dba)₃

• Ligand: Me₄tBuXPhos (Critical for selectivity)

• Base: K₃PO₄

• Solvent: Toluene/Dioxane (100–120 °C)

Why it works: Theoretical calculations suggest the reductive elimination step is sensitive to sterics. The bulky Me₄tBuXPhos ligand creates a "pocket" that accommodates the linear N2-bound complex but clashes with the bent N1-bound complex.

Protocol:

• Charge flask with Triazole (1.0 equiv), Aryl Bromide (1.2 equiv), K₃PO₄ (2.0 equiv).

• Add Pd₂(dba)₃ (1 mol%) and Me₄tBuXPhos (2 mol%).

• Add dry Toluene/Dioxane (degassed).

• Heat to 110 °C for 12–16h.

• Expectation: >90:10 N2:N1 selectivity.

FAQ: Rapid Troubleshooting

Q: Can I convert my isolated N1-isomer into the N2-isomer? A: Generally, no . The activation energy for intermolecular migration is too high. However, if you are performing a Dimroth rearrangement (requires an amino group at position 5), migration is possible, but this is substrate-specific. Your best path is to restart using the Oxidative Cyclization (Module 3).

Q: Why does my CuAAC (Click) reaction only give the N1-isomer? A: The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is mechanistically constrained to produce 1,4-disubstituted (N1) triazoles via a copper-acetylide intermediate. To get the N2-isomer, you cannot use standard Click chemistry. You must use the RuAAC (Ruthenium-catalyzed) for 1,5-isomers or the Oxidative Cyclization described above for N2-isomers.

Q: Is the 2H-isomer stable in water? A: Yes. While 1H-triazoles equilibrate in water, N2-substituted triazoles are chemically stable and do not hydrolyze or isomerize under physiological conditions, making them excellent bioisosteres for drug development.

References

• Thermodynamic Stability & Structure Zdanovskaia, M. A., et al. "Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles by millimeter-wave spectroscopy." Journal of Chemical Physics, 2022.

• Pd-Catalyzed N2-Arylation Buchwald, S. L., et al. "Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles."[5][8] Journal of the American Chemical Society, 2011.

• Oxidative Cyclization (Bis-Aryl Hydrazones) Guru, M. M., et al. "Copper(II)-Catalyzed Aerobic Oxidative Synthesis of 1,2,3-Triazoles from Bisarylhydrazones." Journal of Organic Chemistry, 2011.

• General Regioselectivity Reviews Dheer, D., et al. "Recent advances in the synthesis of N2-substituted 1,2,3-triazoles." RSC Advances, 2017.

Sources

• 1. acs.org [acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Predictive Spectroscopic Guide to the Isomers of 4-Bromo-(3-methylbutyl)-1,2,3-triazole: Navigating Regioisomeric Ambiguity in Drug Discovery

In the landscape of modern drug development, the 1,2,3-triazole scaffold has emerged as a cornerstone of medicinal chemistry, prized for its metabolic stability, hydrogen bonding capabilities, and facile synthesis via "click chemistry." However, the synthesis of substituted 1,2,3-triazoles often yields a mixture of regioisomers, the unambiguous identification of which is paramount for establishing structure-activity relationships (SAR) and ensuring the safety and efficacy of potential drug candidates. This guide provides a predictive comparison of the key spectroscopic data for the three regioisomers of 4-Bromo-(3-methylbutyl)-1,2,3-triazole: the 2-substituted, 1-substituted, and 5-bromo-1-substituted isomers. In the absence of direct experimental data for these specific molecules, this guide leverages established principles of spectroscopy and data from closely related analogs to predict the distinguishing features in their ¹H NMR, ¹³C NMR, IR, and mass spectra.

The Critical Importance of Regioisomer Identification

The seemingly subtle difference in the attachment of the 3-methylbutyl group and the position of the bromine atom on the 1,2,3-triazole ring can have profound implications for a molecule's biological activity. The distinct electronic and steric environments of each isomer dictate its interaction with biological targets. Therefore, robust and reliable analytical methods to differentiate these isomers are not merely a matter of chemical curiosity but a fundamental necessity in the advancement of therapeutic agents.

Predicted Spectroscopic Data: A Comparative Analysis

The following tables summarize the predicted key spectroscopic data for the three isomers of 4-Bromo-(3-methylbutyl)-1,2,3-triazole. These predictions are based on the analysis of published data for analogous compounds, including 4-bromo-2-methyl-2H-1,2,3-triazole, 4-bromo-1-methyl-1H-1,2,3-triazole, and other N-alkylated triazoles.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton	4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole	4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole	5-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole
Triazole-H	~7.5 - 7.7 (s)	~7.8 - 8.0 (s)	~7.6 - 7.8 (s)
N-CH₂	~4.3 - 4.5 (t)	~4.2 - 4.4 (t)	~4.4 - 4.6 (t)
CH₂-CH	~1.8 - 2.0 (m)	~1.7 - 1.9 (m)	~1.8 - 2.0 (m)
CH(CH₃)₂	~1.6 - 1.8 (m)	~1.5 - 1.7 (m)	~1.6 - 1.8 (m)
CH(CH₃)₂	~0.9 - 1.0 (d)	~0.9 - 1.0 (d)	~0.9 - 1.0 (d)

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Carbon	4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole	4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole	5-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole
Triazole-C4	~120 - 125	~118 - 122	~130 - 135
Triazole-C5	~135 - 140	~130 - 135	~115 - 120
N-CH₂	~55 - 60	~50 - 55	~52 - 57
CH₂-CH	~38 - 42	~37 - 41	~38 - 42
CH(CH₃)₂	~25 - 28	~24 - 27	~25 - 28
CH(CH₃)₂	~22 - 24	~21 - 23	~22 - 24

Deciphering the Spectroscopic Signatures: A Deeper Dive

¹H NMR Spectroscopy: The Triazole Proton as a Key Differentiator

The chemical shift of the lone proton on the triazole ring is a powerful diagnostic tool for distinguishing between these isomers.

• 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole: In this symmetrical 2-substituted isomer, the triazole proton is expected to appear at a relatively upfield position (~7.5 - 7.7 ppm) compared to the 1-substituted isomers. This is due to the electronic environment created by the nitrogen at the 2-position.

• 4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole: The triazole proton in this isomer is anticipated to be the most deshielded, appearing at a downfield chemical shift (~7.8 - 8.0 ppm). The proximity to the electron-withdrawing bromine atom at the 4-position and the influence of the N1-substituent contribute to this effect.

• 5-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole: The triazole proton here is expected to have a chemical shift intermediate to the other two isomers (~7.6 - 7.8 ppm).

The signals for the 3-methylbutyl side chain are expected to be similar across all three isomers, though subtle differences in the chemical shift of the N-CH₂ protons may be observable.

¹³C NMR Spectroscopy: Unmasking the Carbon Skeleton

The ¹³C NMR spectrum provides a clear distinction between the isomers based on the chemical shifts of the triazole ring carbons.

• 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole: Due to the symmetry of the 2-substituted ring, the two carbon atoms (C4 and C5) are chemically equivalent and would be expected to show a single signal in the region of ~130-135 ppm. However, the presence of the bromine atom at C4 breaks this symmetry. We predict C4 to be significantly upfield (~120 - 125 ppm) due to the heavy atom effect of bromine, while C5 will be further downfield (~135 - 140 ppm).

• 4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole: The C4 carbon, directly attached to the bromine, will experience a significant upfield shift (~118 - 122 ppm). The C5 carbon will be downfield (~130 - 135 ppm).

• 5-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole: In this isomer, the positions of the bromine and the proton are swapped. Therefore, the C5 carbon will be shifted upfield due to the bromine (~115 - 120 ppm), while the C4 carbon, now attached to a proton, will be more downfield (~130 - 135 ppm).

Infrared (IR) Spectroscopy: Vibrational Fingerprints

While IR spectroscopy may not provide as definitive a distinction as NMR, certain vibrational modes can be informative. The key regions to examine are the C-H stretching of the triazole ring, the C=N and N=N stretching vibrations, and the C-Br stretching frequency.

• Triazole C-H Stretch: A weak to medium band around 3100-3150 cm⁻¹ is expected for all isomers.

• Ring Stretching (C=N, N=N): A series of bands between 1400 and 1600 cm⁻¹ will be characteristic of the triazole ring. Subtle shifts in the positions and intensities of these bands may be observed between the isomers due to the different substitution patterns.

• C-Br Stretch: A band in the lower frequency region, typically between 600 and 500 cm⁻¹, can be attributed to the C-Br stretching vibration.

Mass Spectrometry: Fragmentation Pathways as Clues

Mass spectrometry will provide the molecular weight of the compounds, confirming their isomeric nature. The fragmentation patterns under electron impact (EI) or electrospray ionization (ESI) can also offer structural clues. A prominent molecular ion peak (M⁺) and an M+2 peak of similar intensity, characteristic of a bromine-containing compound, are expected. Key fragmentation pathways would likely involve the loss of the 3-methylbutyl side chain and cleavage of the triazole ring. While the primary fragmentation may be similar, the relative abundances of the fragment ions could differ between the isomers.

Experimental Protocols

General Procedure for ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified triazole isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum at 298 K.

  • Use a standard pulse sequence (e.g., zg30).

  • Set the spectral width to cover the range of 0-10 ppm.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

• ¹³C NMR Acquisition:

  • Acquire the spectrum at 298 K.

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Set the spectral width to cover the range of 0-160 ppm.

  • Acquire a larger number of scans for adequate signal-to-noise (typically 1024 or more).

General Procedure for FT-IR Spectroscopy

• Sample Preparation: Prepare a thin film of the liquid sample between two potassium bromide (KBr) plates or acquire the spectrum of a neat liquid using an attenuated total reflectance (ATR) accessory.

• Instrument: A Fourier-transform infrared (FT-IR) spectrometer.

• Acquisition:

  • Scan the sample over the range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

  • Perform a background scan prior to the sample scan.

Visualizing the Molecular Structures and Analytical Workflow

Caption: Synthetic and analytical workflow for the isomeric 4-Bromo-(3-methylbutyl)-1,2,3-triazoles.

Conclusion

The ability to confidently assign the structure of regioisomeric 1,2,3-triazoles is a critical step in the drug discovery pipeline. While this guide presents predicted spectroscopic data, it underscores the analytical strategies that researchers can employ to distinguish between the 2-substituted, 1-substituted, and 5-bromo-1-substituted isomers of 4-Bromo-(3-methylbutyl)-1,2,3-triazole. The distinct chemical shifts of the triazole proton in ¹H NMR and the triazole carbons in ¹³C NMR are predicted to be the most reliable and unambiguous indicators of regiochemistry. By applying these spectroscopic principles, scientists can ensure the integrity of their structure-activity relationship studies and accelerate the development of novel and effective therapeutics.

References

• Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. American Chemical Society. This source provides general procedures and insights into the NMR characterization of substituted 1,2,3-triazoles, which informs the predicted chemical shifts in this guide. Link

• Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Chemistry Portal. This article discusses the regioselective synthesis of 2-substituted 4-bromo-1,2,3-triazoles, providing a basis for understanding the formation and expected properties of the 2-substituted isomer. Link

• 4-Bromo-2-methyl-2H-1,2,3-triazole | C3H4BrN3 | CID 21766411 - PubChem. PubChem. This database entry for a close analog provides structural and basic property information that aids in the prediction of spectroscopic characteristics. Link

• 4-Bromo-1-methyl-1H-1,2,3-triazole | C3H4BrN3 | CID 21766410 - PubChem. PubChem. Similar to the 2-methyl analog, this entry for the 1-methyl isomer is crucial for predicting the spectroscopic data of the 1-substituted target molecule. Link

• 1,2,3-Triazole - Wikipedia. Wikipedia. This provides a general overview of the synthesis, properties, and applications of the 1,2,3-triazole ring system. Link

Strategic Selection of 1,2,3-Triazole Isomers in Medicinal Chemistry

A Comparative Performance Guide for Drug Design & Development

Executive Summary: The Tautomer vs. Regioisomer Distinction

In the realm of nitrogen heterocycles, 1,2,3-triazoles occupy a privileged position due to their high aromatic stability and bioisosteric capabilities.[1] However, a critical distinction often conflated in general literature is the behavior of the unsubstituted tautomers versus the substituted regioisomers .

While unsubstituted 1,2,3-triazole exists in a dynamic equilibrium favoring the 2H-tautomer (

-H) in the gas phase and the 1H-tautomer ( -H) in polar solvents, substituted derivatives are locked regioisomers . The choice between an -substituted (1H-type) and an -substituted (2H-type) triazole is not merely a synthetic nuance; it is a fundamental design decision that drastically alters the physicochemical and pharmacological profile of the final drug candidate.

This guide objectively compares these two isomers, providing the data necessary to select the correct scaffold for your specific biological target.

Physicochemical Performance: The Polarity Gap

The most profound difference between the two isomers is their electronic distribution. This dictates solubility, membrane permeability (LogP), and protein binding modes.

The Dipole Moment "Switch"

• -Isomers (1,4- or 1,5-disubstituted): Exhibit a massive dipole moment (~5.0 D). The electron density is pushed toward the nitrogen, creating a highly polarized system.
• -Isomers (2,4-disubstituted): Exhibit a negligible dipole moment (< 0.5 D). The symmetry of the substitution cancels out the vectors, resulting in a non-polar, lipophilic core.

Comparative Data Table

Feature	-Substituted (1H-Type)	-Substituted (2H-Type)	Impact on Drug Design
Dipole Moment	High (~4.0 – 5.0 D)	Low (~0.3 – 0.6 D)	improves solubility; improves BBB penetration.
H-Bonding	Strong Acceptor ( )	Weak/Null Acceptor	mimics amides; mimics phenyl/pyrazoles.
Coordination	Monodentate ( )	Bridging mode (often)	binds metal cofactors in metalloenzymes.
Thermodynamic Stability	Lower (~15–20 kJ/mol less stable)	Higher (Global Minimum)	is the thermodynamic sink; is kinetic.
Metabolic Liability	Moderate (Oxidative dealkylation)	Low (Sterically protected)	often shows superior half-life ( ).

Pharmacological Implications: Bioisosterism & Target Selection[2]

-Isomers: The Amide Bioisostere

The 1,4-disubstituted 1,2,3-triazole is the classic "Click" chemistry product. Its geometry (distance between substituents) and electronic profile closely mimic a trans-amide bond.

• Mechanism: The polarized C(5)-H bond can act as a weak Hydrogen Bond Donor (HBD), while the

  is a Hydrogen Bond Acceptor (HBA).

• Best Application: Peptidomimetics, protease inhibitors, and replacing unstable amide bonds to prevent hydrolysis.

• Example: Tazobactam (beta-lactamase inhibitor) utilizes the

  -linkage.

-Isomers: The Lipophilic Spacer

The

-isomer is increasingly recognized as a bioisostere for phenyl rings, pyrazoles, or pyridines. It provides a rigid, flat linker without introducing polarity.

• Mechanism: Lacks the strong HBA capability of the

  -isomer. It acts primarily through -stacking and hydrophobic interactions.

• Best Application: CNS drugs (where low polarity aids Blood-Brain Barrier crossing), kinase inhibitors (occupying hydrophobic pockets), and Orexin Receptor Antagonists.

Synthetic Accessibility & Decision Matrix

Historically,

-isomers were preferred simply because they were easier to make (CuAAC). However, recent advances have democratized access to -isomers.

Synthesis Workflows

Figure 1: Synthetic pathways distinguishing the kinetic access to

-isomers vs. the thermodynamic or specific access to -isomers.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, you must validate the regiochemistry of your triazole. The following protocols include a synthesis method for the elusive

-isomer and a definitive characterization method.

Protocol A: Regioselective Synthesis of -Aryl Triazoles (Oxidative Cyclization)

Rationale: Direct arylation often yields mixtures. This method uses oxidative closure of bis-arylhydrazones to exclusively yield the

-isomer.

• Reagents: 1,2-bis(arylhydrazone), Copper(II) triflate [Cu(OTf)2], Toluene.

• Procedure:

  • Dissolve bis-hydrazone (1.0 equiv) in Toluene (0.1 M).

  • Add Cu(OTf)2 (0.1 equiv) as catalyst.

  • Heat to 100°C under O2 atmosphere (balloon) for 4-6 hours.

  • Checkpoint: Monitor TLC. The starting hydrazone is usually more polar than the highly non-polar

    -triazole product.

• Workup: Cool, filter through a silica plug to remove Copper, and concentrate.

Protocol B: Definitive Identification via NOE NMR

Rationale: Standard 1H NMR is often insufficient to distinguish isomers if only one is present. Nuclear Overhauser Effect (NOE) spectroscopy confirms spatial proximity.

• Sample Prep: Dissolve ~10mg of product in DMSO-d6.

• Experiment: Run a 1D-NOESY or 2D-NOESY.

• Analysis (Self-Validation):

  • For

    -Isomer (1,4-disubstituted): Irradiating the triazole C(5)-H will show a strong NOE enhancement of the substituent at (the benzyl/aryl protons).

  • For

    -Isomer: Irradiating the triazole C(4/5)-H (if symmetric) or substituent protons will show NOE enhancement to both adjacent substituents (if 4,5-disubstituted) or specific patterns distinct from the environment.

  • 13C NMR Check:

    -substituted triazoles typically show a C4/C5 signal upfield (shifted lower ppm) compared to the -isomer due to higher electron density in the ring.

Strategic Decision Matrix

Use this logic flow to select the correct isomer for your campaign.

Figure 2: Decision matrix for selecting triazole isomers based on pharmacological requirements.

References

• Structural Properties & Dipole Moments

  • Begtrup, M., et al.[2] "The structure of 1,2,3-triazoles." Acta Chemica Scandinavica, 1988. Link (Foundational work on the 5D vs 0.5D dipole difference).

• Synthetic Methodology (

  -Selectivity):

  • Lopes, A. B., et al. "Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles." Journal of the Brazilian Chemical Society, 2017. Link

• Medicinal Chemistry Applications

  • Masseroni, D., et al. "1,2,3-Triazoles as Amide Bioisosteres." Journal of Medicinal Chemistry, 2014. Link

• Metabolic Stability & Bioisosterism

  • Di Nunno, L., et al. "Isomeric 1,2,3-triazoles: A comparative study." Tetrahedron, 1987. Link

• Recent Synthetic Advances

  • Kunz, K. A., et al. "Synthesis of N2-Substituted 1,2,3-Triazoles."[3] Organic Letters, 2024.[3] Link

Sources

• 1. Frontiers | 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of N2-Substituted 1,2,3-Triazoles [organic-chemistry.org]

Comparative Analysis: 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole as a Critical Process Standard

Topic: 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole as a Reference Standard Content Type: Publish Comparison Guide

Executive Summary & Application Context

In the high-stakes landscape of proton pump inhibitor (PPI) development—specifically for Ilaprazole —the compound 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole serves as a vital Critical Process Intermediate (CPI). Its purity directly dictates the yield and quality of the final API.

This guide functions as a technical reference for using this compound as a Reference Standard . Unlike finished drugs, this intermediate requires a rigorous "Regio-Control" strategy. The primary challenge is not just chemical purity, but regio-isomeric purity : distinguishing the desired 2H-isomer (the standard) from its thermodynamically stable but synthetically undesirable 1H-isomer counterpart.

Why This Comparison Matters: In the alkylation of 1,2,3-triazoles, the formation of the N-2 isomer is kinetically favored under specific conditions, but the N-1 isomer is a persistent impurity. Using a reference standard that is not fully characterized for isomeric purity can lead to erroneous quantitation of impurities in the final Ilaprazole drug substance.

The Regioisomer Challenge: 2H-Target vs. 1H-Impurity

The core comparison in this guide is between the Target Standard (2H-isomer) and its Primary Impurity (1H-isomer) .

Mechanistic Pathway & Divergence

The synthesis involves the alkylation of 4-bromo-1H-1,2,3-triazole with 1-bromo-3-methylbutane. The choice of base and solvent steers the selectivity.

Figure 1: Divergent alkylation pathways. The 2H-isomer is the requisite intermediate for Ilaprazole, while the 1H-isomer is a process impurity that must be quantified.

Comparative Data Profile

The following table contrasts the physicochemical properties used to distinguish the Standard from the Impurity.

Feature	Target Standard (2H-Isomer)	Alternative/Impurity (1H-Isomer)	Implication for QC
Symmetry	High ( plane typically)	Low (Asymmetric)	2H isomer has simpler NMR splitting.
Polarity (HPLC)	Lower (Lipophilic)	Higher (More Polar)	2H elutes AFTER 1H in Reverse Phase (C18).
C NMR (Ring)	C-4/C-5 shifts are closer	C-4/C-5 shifts are distinct	Key for structural validation.
Dipole Moment	Low	High	Affects solubility and retention time.
Stability	Stable under basic conditions	May rearrange at high T	Store standards at -20°C.

Analytical Validation Protocols

To certify 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole as a reference standard, you must prove it is free from the 1H-isomer.

A. HPLC Method (Purity & Isomer Ratio)

Objective: Quantify the 1H-impurity levels. The 2H-isomer is expected to be the major peak.

• Column: C18 (e.g., Zorbax Eclipse Plus, 150 mm x 4.6 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 10% B (Isocratic hold)

  • 2-15 min: 10%

    90% B (Linear Gradient)

  • 15-20 min: 90% B (Wash)

• Flow Rate: 1.0 mL/min[1]

• Detection: UV @ 220 nm (Triazole absorption) and 254 nm.

• Expected Retention:

  • 1H-Isomer: ~8.5 min (Elutes first due to higher polarity)

  • 2H-Isomer (Target): ~10.2 min

B. NMR Characterization (Structural Identity)

Objective: Confirm the N-2 substitution pattern.

• Solvent:

  or

• Key Diagnostic Signal (1H NMR):

  • 2H-Isomer: The triazole ring proton (H-5) typically appears as a sharp singlet around

    7.7 - 7.9 ppm .

  • 1H-Isomer: The ring proton often appears slightly upfield or shows broadening due to tautomeric exchange if not fully substituted (though here it is alkylated). The key differentiator is the

    -methylene protons (N-CH2). In 2H-isomers, these are equivalent. In 1H-isomers, the asymmetry of the ring affects the magnetic environment of the side chain more distinctively.
• C NMR: The 2H-triazole ring carbons are chemically equivalent (or nearly so if 4-bromo substituted) compared to the highly distinct C4/C5 of the 1H-isomer.

Experimental Workflow: Synthesis of the Standard

If a commercial reference standard is unavailable, the following protocol yields high-purity material for internal standardization.

Step 1: Regioselective Alkylation[2][3]

• Charge 4-bromo-1H-1,2,3-triazole (1.0 eq) and

  (2.0 eq) in DMF.

• Cool to 0°C. Note: Lower temperature favors the kinetic 2H-product.

• Add 1-bromo-3-methylbutane (1.1 eq) dropwise.

• Stir at room temperature for 12 hours.

• Quench with water and extract with Ethyl Acetate.

Step 2: Purification (The Critical Step)

Since the reaction produces ~85:15 ratio of 2H:1H isomers, separation is mandatory.

• Technique: Flash Column Chromatography.

• Stationary Phase: Silica Gel (230-400 mesh).

• Eluent: Hexane:Ethyl Acetate (Start 95:5

  Gradient to 80:20).

• Fraction Collection: The 2H-isomer (Target) moves faster (higher

  ) due to lower polarity. The 1H-isomer trails behind.

  • Check: TLC visualized with

    stain.

Step 3: Final Qualification

Recrystallize the isolated 2H-isomer from minimal hot hexane/ethanol to achieve >99.5% HPLC purity.

Figure 2: Purification workflow to isolate the Reference Standard (2H-isomer) from the reaction mixture.

Handling and Stability

• Storage: Store neat material at -20°C under argon. Solutions in Acetonitrile are stable for 1 week at 4°C.

• Safety: Triazoles can be energetic. While this alkylated derivative is stable, avoid heating bulk material above 100°C without DSC testing.

• Usage: Equilibrate to room temperature before weighing to avoid condensation (hygroscopicity is low, but moisture affects weighing accuracy).

References

• Wang, X. J., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles.[2] Organic Letters.[2] Link

• Sastry, T. U., et al. (2011). Identification and Synthesis of Impurities formed during Ilaprazole Preparation.[3] Der Pharma Chemica.[3] Link

• BenchChem. Application Notes and Protocols for the HPLC Analysis of 1,2,4-Triazole Compounds. (General HPLC conditions for triazoles). Link

• PubChem. 4-Bromo-2H-1,2,3-triazole Compound Summary. National Library of Medicine. Link

Sources

• 1. scispace.com [scispace.com]
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• 3. derpharmachemica.com [derpharmachemica.com]

Purity Assessment of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole: A Comparative Guide

Executive Summary

4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is a specialized heterocyclic building block, primarily utilized as a precursor in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) for pharmaceutical and agrochemical synthesis. Its structural integrity relies heavily on the regiochemical purity of the triazole ring.

The synthesis of this compound typically involves the alkylation of 4-bromo-1,2,3-triazole, a process that inherently generates two regioisomers: the desired N2-isomer and the parasitic N1-isomer . Distinguishing these isomers is the primary analytical challenge.

This guide compares three distinct purity assessment techniques: High-Performance Liquid Chromatography (HPLC-UV) , Gas Chromatography (GC-FID) , and Quantitative Nuclear Magnetic Resonance (qNMR) . It provides actionable protocols and data-driven recommendations to ensure the material meets the stringent specifications required for drug development.

Part 1: The Critical Impurity Profile

Before selecting an analytical method, one must understand the "Why." The alkylation of 4-bromo-1,2,3-triazole is governed by tautomeric equilibrium and steric factors.

Synthesis & Impurity Origin

The reaction of 4-bromo-1H-1,2,3-triazole with 1-bromo-3-methylbutane (isoamyl bromide) under basic conditions yields a mixture.

• Target: 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole (N2-isomer). Thermodynamically more stable, generally less polar.

• Critical Impurity A: 4-Bromo-1-(3-methylbutyl)-1H-1,2,3-triazole (N1-isomer). Kinetic product, often forms in 10-20% ratio without optimization.

• Critical Impurity B: 4,5-Dibromo-2-(3-methylbutyl)-2H-1,2,3-triazole (Over-brominated artifact).

• Critical Impurity C: 2-(3-methylbutyl)-2H-1,2,3-triazole (Debrominated artifact).

Figure 1: Reaction pathways leading to the critical isomeric mixture.

Part 2: Comparative Analysis of Techniques

HPLC-UV/MS (The Workhorse)

Best For: Routine QC, trace impurity profiling (0.05% levels), and separating non-volatile byproducts.

The N2-isomer is significantly less polar than the N1-isomer due to its pseudo-symmetric electronic distribution, which results in a lower dipole moment. On a Reverse Phase (C18) column, the N1-isomer elutes first , followed by the N2-isomer .

• Pros: High sensitivity; separates thermally unstable impurities.

• Cons: Requires reference standards for accurate quantitation (response factors vary between isomers).

GC-FID (The Process Controller)

Best For: In-process control (IPC), residual solvent analysis, and checking for unreacted alkyl bromide.

Since the molecular weight is relatively low (~218 g/mol ) and the isoamyl group adds volatility, GC is an excellent, high-resolution technique. The boiling point difference between N1 and N2 isomers allows for baseline separation.

• Pros: Flame Ionization Detector (FID) response is roughly proportional to carbon count, reducing the need for specific standards for every impurity; high resolution.

• Cons: Not suitable if the bromine atom is labile at high injector temperatures (>250°C).

qNMR (The Absolute Arbiter)

Best For: Primary reference standard qualification and absolute purity determination without external standards.

Proton NMR (

H-NMR) provides structural proof.[1][2] The chemical shift of the triazole ring proton (H5) is diagnostic.[1]

• N2-Isomer H5: Typically

  7.6 – 7.8 ppm.

• N1-Isomer H5: Typically

  7.9 – 8.2 ppm (more deshielded).

• Pros: SI-traceable (via internal standard); no response factor correction needed.

• Cons: Lower sensitivity (LOD ~0.5%); lower throughput.

Part 3: Performance Data Comparison

The following table summarizes the expected performance metrics for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole based on validation of similar 2-substituted halotriazoles.

Feature	HPLC-UV (254 nm)	GC-FID	qNMR ( H)
Specificity (N1 vs N2)	High (Resolution )	Very High ( )	Perfect (Distinct Shifts)
LOD (Limit of Detection)	~0.01% w/w	~0.01% w/w	~0.1% w/w
Precision (RSD)	< 0.5%	< 1.0%	< 1.0%
Sample Prep Time	5 mins (Dilute & Shoot)	5 mins (Dilute & Shoot)	15 mins (Weighing critical)
Throughput	15-20 min/run	10-15 min/run	20-30 min/sample
Primary Use Case	Final Product Release	Reaction Monitoring	Standard Certification

Part 4: Detailed Experimental Protocols

Method A: HPLC-UV (Recommended for Purity Release)

This method utilizes a "Phenyl-Hexyl" or standard C18 column. The phenyl phase often provides superior selectivity for aromatic isomers via

- interactions.

• Instrument: Agilent 1260 Infinity II or equivalent.

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl, 4.6 x 150 mm, 3.5

  m.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.[3]

• Column Temp: 30°C.

• Detection: UV at 220 nm (for alkyl halide) and 254 nm (for triazole ring).

• Gradient:

  • 0-2 min: 10% B (Isocratic hold)

  • 2-15 min: 10%

    90% B (Linear ramp)

  • 15-18 min: 90% B (Wash)

  • 18.1 min: 10% B (Re-equilibration)

Self-Validating Check: The N1-isomer (more polar) must elute before the N2-isomer. If the main peak elutes at ~11.5 min, the N1 impurity should appear around ~9.8 min.

Method B: qNMR (Recommended for Assay Calculation)

• Solvent: DMSO-

  (Provides excellent solubility and separates H5 signals).

• Internal Standard (IS): Maleic Acid (Traceable Grade) or 1,3,5-Trimethoxybenzene.

• Pulse Sequence: 90° pulse, relaxation delay (

  ) 30 seconds (to ensure full relaxation of T1).

• Scans: 16 or 32.

• Calculation:

  Where = Integral area, = Number of protons, = Molecular weight, = Weight.[4][5][6][7][8][9]

Part 5: Decision Framework

Use the following logic flow to select the appropriate technique for your development stage.

Figure 2: Analytical decision matrix for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole.

References

• Regioselectivity in Triazole Alkylation

  • Wang, X. J., et al. (2009).[10][11] "Regioselective Synthesis of 2-Substituted 4-Bromo-1,2,3-triazoles." Organic Letters, 11(23), 5460–5463.

• Analytical Separation of Triazole Isomers

  • Nacalai Tesque. (n.d.). "Separation of Structural Isomers using COSMOSIL PYE/NPE Columns.

• Quantitative NMR Methodology

  • Bharti, S. K., & Roy, R. (2012). "Quantitative 1H NMR spectroscopy." Trends in Analytical Chemistry, 35, 5-26.

• General Synthesis of 2H-1,2,3-Triazoles

  • Organic Chemistry Portal. "Synthesis of 2H-1,2,3-Triazoles."

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A Comparative Guide to the Synthesis of Substituted 4-Bromo-1,2,3-Triazoles

Introduction

Substituted 1,2,3-triazoles are a cornerstone of modern medicinal chemistry, materials science, and chemical biology, largely owing to the advent of "click chemistry."[1] Among these, 4-bromo-1,2,3-triazoles stand out as particularly valuable synthetic intermediates. The bromine atom serves as a versatile handle for a wide array of subsequent functionalizations, most notably through transition-metal-catalyzed cross-coupling reactions, enabling the construction of complex, poly-substituted triazole scaffolds.[2][3] This guide provides a comparative analysis of the primary synthetic routes to substituted 4-bromo-1,2,3-triazoles, offering insights into the mechanistic underpinnings, experimental protocols, and relative merits of each approach to aid researchers in selecting the optimal strategy for their specific synthetic challenges.

Core Synthetic Strategies

The synthesis of 4-bromo-1,2,3-triazoles can be broadly categorized into two main approaches: the direct bromination of a pre-formed triazole ring and the construction of the triazole ring from brominated precursors. Each strategy presents a unique set of advantages and limitations in terms of substrate scope, regioselectivity, and reaction conditions.

Route 1: Direct Electrophilic Bromination of 1,2,3-Triazoles

The most straightforward approach to 4-bromo-1,2,3-triazoles is the direct bromination of an existing triazole ring. This method is predicated on the principles of electrophilic aromatic substitution, where the triazole ring, while generally considered electron-deficient, can be induced to react with a suitable electrophilic bromine source.

Mechanistic Considerations

The mechanism of electrophilic bromination of aromatic systems typically proceeds through a Wheland intermediate (a σ-complex).[4] However, recent computational studies suggest that an addition-elimination pathway may also be operative.[5] For triazoles, the reaction is facilitated by the activation of the brominating agent, often N-bromosuccinimide (NBS), by an acid catalyst or polar solvent. The regioselectivity is governed by the electronic properties of the substituents on the triazole ring and the nitrogen atoms.

Common Brominating Agents and Conditions

• N-Bromosuccinimide (NBS): NBS is a widely used, crystalline, and relatively safe source of electrophilic bromine.[6] Reactions are typically carried out in polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF). The reactivity of NBS can be enhanced by the addition of a catalytic amount of a protic or Lewis acid.[7]

• Bromine (Br₂): While elemental bromine is a potent brominating agent, its use is often accompanied by harsher reaction conditions and potential side reactions. Its high reactivity can sometimes lead to over-bromination.

Experimental Protocol: General Procedure for Bromination with NBS

• To a solution of the substituted 1,2,3-triazole (1.0 mmol) in acetonitrile (5 mL) at 0 °C, add N-bromosuccinimide (1.1 mmol) in one portion.

• Allow the reaction mixture to stir at room temperature for 2-12 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Performance Analysis

Parameter	Performance	Citation
Yields	Moderate to excellent, substrate-dependent	[7][8]
Substrate Scope	Generally effective for a range of N- and C-substituted triazoles. Electron-rich substituents on aryl groups can lead to competing bromination on the aryl ring.	[8]
Regioselectivity	Typically high for the 4-position, but can be influenced by bulky substituents.	[8]
Advantages	Operationally simple, uses readily available reagents.	[6]
Limitations	Potential for side reactions with sensitive functional groups. Regioselectivity can be an issue with certain substitution patterns.

Route 2: Cycloaddition Reactions with Brominated Precursors

This strategy involves the formation of the 1,2,3-triazole ring from precursors that already contain a bromine atom. The most prominent method in this category is the Huisgen 1,3-dipolar cycloaddition, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[9]

A. Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Bromoalkynes

The CuAAC reaction is a powerful and highly reliable method for the synthesis of 1,4-disubstituted 1,2,3-triazoles.[1][10] By employing a bromo-substituted terminal alkyne, this reaction provides a direct and regioselective route to 4-bromo-1,2,3-triazoles.

The catalytic cycle of the CuAAC reaction involves the formation of a copper(I) acetylide intermediate.[11] This intermediate then reacts with an organic azide in a stepwise manner to form a six-membered copper-containing ring, which then rearranges to the triazole product, regenerating the copper(I) catalyst.

Caption: Simplified Catalytic Cycle of CuAAC for 4-Bromo-1,2,3-triazole Synthesis.

• To a mixture of the bromoalkyne (1.0 mmol) and the organic azide (1.0 mmol) in a 1:1 mixture of t-butanol and water (10 mL), add sodium ascorbate (0.2 mmol) followed by copper(II) sulfate pentahydrate (0.05 mmol).[12]

• Stir the reaction mixture vigorously at room temperature for 4-24 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the product by column chromatography or recrystallization.

B. Eliminative Azide-Olefin Cycloaddition (EAOC) with Bromoalkenes

An alternative cycloaddition approach utilizes bromoalkenes as the starting material. This method, catalyzed by CuO nanoparticles, proceeds via an eliminative azide-olefin cycloaddition (EAOC) pathway.[13]

The reaction involves the [3+2] cycloaddition of an azide to the bromoalkene to form a triazoline intermediate. Subsequent elimination of HBr from this intermediate, promoted by a base, affords the aromatic 1,2,3-triazole product.

Caption: Workflow for the Synthesis of 4-Bromo-1,2,3-triazoles via EAOC.

Performance Comparison of Cycloaddition Routes

Parameter	CuAAC with Bromoalkynes	EAOC with Bromoalkenes	Citation
Yields	Generally good to excellent	Good to excellent	[12][13][14]
Substrate Scope	Broad for azides; requires synthesis of bromoalkynes.	Tolerates a variety of substituted bromoalkenes and azides.	[10][13]
Regioselectivity	Exclusively 1,4-disubstituted products.	Typically yields 1,4-disubstituted products.	[1][13]
Advantages	High reliability and predictability ("click" reaction). Mild reaction conditions.	Utilizes readily available alkenes as precursors.	[9][13]
Limitations	Availability and stability of bromoalkynes can be a concern.	Requires elevated temperatures and a specific catalyst system.	[13]

Route 3: One-Pot Multi-Component Reactions

To improve operational simplicity and efficiency, one-pot procedures that combine several synthetic steps are highly desirable. For the synthesis of 4-bromo-1,2,3-triazoles, one-pot methods that generate the azide and/or the alkyne in situ, followed by cycloaddition and bromination, have been developed.

One-Pot Azide Formation, Cycloaddition, and Bromination

A powerful one-pot strategy involves the reaction of a terminal alkyne with sodium azide and an in-situ generated brominating agent. This approach obviates the need to handle potentially unstable organic azides.[15]

Experimental Protocol: One-Pot Synthesis under Ball-Milling

• In a ball-milling vessel, combine the alkyl halide (1.0 mmol), sodium azide (1.2 mmol), terminal alkyne (1.0 mmol), and a Cu/Al₂O₃ catalyst.[15]

• Mill the mixture at room temperature for the specified time.

• After the reaction, extract the product with a suitable solvent and filter to remove the catalyst.

• Evaporate the solvent to obtain the crude product, which can be further purified if necessary.

Performance Analysis

Parameter	Performance	Citation
Yields	Good to high	[15]
Substrate Scope	Broad, applicable to various alkyl halides and alkynes.	[15]
Advantages	High atom economy, avoids isolation of hazardous intermediates (azides). Environmentally friendly (solvent-free conditions).	[15]
Limitations	Requires specialized equipment (ball mill). Catalyst preparation may be necessary.

Route 4: Sandmeyer-Type Reaction

The Sandmeyer reaction is a classic transformation for converting an aryl amine to an aryl halide via a diazonium salt intermediate.[16] This methodology can, in principle, be applied to the synthesis of 4-bromo-1,2,3-triazoles from 4-amino-1,2,3-triazole precursors.

Proposed Synthetic Pathway

• Diazotization: The 4-amino-1,2,3-triazole is treated with a source of nitrous acid (e.g., NaNO₂ in the presence of a strong acid) at low temperatures to form the corresponding diazonium salt.

• Bromination: The diazonium salt is then treated with a copper(I) bromide (CuBr) solution to facilitate the substitution of the diazonium group with a bromine atom.

While this route is mechanistically plausible, its application to the synthesis of 4-bromo-1,2,3-triazoles is not as widely documented in the literature as the other methods described herein.

Safety Considerations

• Azides: Organic and inorganic azides are potentially explosive and should be handled with extreme care.[17] They are sensitive to heat, shock, and friction.[18] It is imperative to use appropriate personal protective equipment (PPE), including safety glasses, lab coats, and blast shields, especially when working on a larger scale.[19] Avoid using metal spatulas and ground glass joints with azides.[18] Azide-containing waste must be quenched and disposed of according to institutional safety protocols.[17][19]

• Brominating Agents: NBS and elemental bromine are corrosive and toxic. Handle these reagents in a well-ventilated fume hood with appropriate PPE.

Conclusion and Recommendations

The choice of synthetic route for a particular substituted 4-bromo-1,2,3-triazole will depend on several factors, including the availability of starting materials, the desired substitution pattern, and the scale of the reaction.

• For rapid access and simple transformations , direct bromination with NBS is often the method of choice due to its operational simplicity.

• When high regioselectivity and broad substrate scope are paramount , the CuAAC reaction with a bromoalkyne is the most reliable and versatile approach.

• For green and efficient synthesis , particularly on a larger scale, one-pot multi-component reactions offer significant advantages by minimizing waste and avoiding the isolation of hazardous intermediates.

• The EAOC route provides a useful alternative when the corresponding bromoalkene is more accessible than the bromoalkyne.

• The Sandmeyer-type reaction remains a potential, albeit less explored, option for specific applications where the 4-amino-1,2,3-triazole is a readily available precursor.

Ultimately, a thorough understanding of the mechanistic principles and practical considerations outlined in this guide will empower researchers to make informed decisions and successfully synthesize the desired 4-bromo-1,2,3-triazole building blocks for their research endeavors.

References

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• Stanford University. (n.d.). Information on Azide Compounds. Environmental Health & Safety. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Responsible Disposal of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Disclaimer: Specific, validated disposal procedures for 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole are not publicly available. This guide is synthesized from the chemical's structural components—a brominated aromatic ring and a triazole core—and established best practices for halogenated organic compounds. It is not a substitute for a compound-specific Safety Data Sheet (SDS) or the directives of your institution's Environmental Health & Safety (EHS) department. Always prioritize the SDS and your local EHS for definitive guidance.

Hazard Assessment: Understanding the "Why" Behind the Procedure

Before any disposal protocol is initiated, a thorough understanding of the potential hazards associated with 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole is paramount. The molecule's structure informs its likely risk profile, which in turn dictates the necessary disposal precautions.

• Brominated Organic Compound: Halogenated organic compounds are a distinct category of chemical waste. A primary concern is their behavior during incineration, a common method for hazardous waste destruction. Combustion of brominated compounds can produce acidic gases like hydrogen bromide (HBr), which requires specialized alkaline scrubbers in the incineration facility to prevent release into the atmosphere.[1] For this reason, halogenated waste must be segregated from non-halogenated waste streams.[2]

• Triazole Moiety: Triazoles are generally stable, but like many nitrogen-rich heterocyclic compounds, their thermal decomposition can release nitrogen oxides (NOx), which are toxic and contribute to air pollution. While not explosive, this class of compounds requires careful handling.[3][4]

• Toxicity Profile: The specific toxicology of this compound is not well-documented. However, many alkyl halides and heterocyclic compounds can cause skin, eye, and respiratory irritation.[5][6] Assume the compound is toxic and handle it with appropriate personal protective equipment (PPE) at all times.[3]

Table 1: Anticipated Hazard Profile and Rationale

Hazard Class	Anticipated Risk	Causality / Rationale
Environmental	Hazardous to aquatic life; requires controlled disposal.	Brominated organic compounds can be persistent in the environment. Improper disposal, such as drain disposal, is prohibited.[5][7]
Health	Skin, eye, and respiratory tract irritant. Potential for systemic toxicity.	Based on general properties of alkyl halides and triazoles.[5][6][8] The SDS is the authoritative source for specific health hazards.
Reactivity	Generally stable, but incompatible with strong oxidizing agents.	The triazole ring is relatively stable, but avoid contact with strong acids, bases, and oxidizers.[4]
Combustion	Produces toxic and corrosive byproducts (HBr, NOx).	A key characteristic of halogenated, nitrogen-containing organic compounds.[1]

The Disposal Decision Workflow

The proper disposal route depends on the form of the waste—whether it is neat (pure) compound, contaminated labware, or a dilute solution. The following workflow provides a logical pathway for decision-making.

Caption: Decision workflow for segregating and handling different waste streams of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole.

Detailed Disposal Protocols

Always wear appropriate PPE, including a lab coat, safety goggles, and chemically resistant gloves, when handling hazardous waste.[5][9]

Protocol A: Disposal of Unused or Expired Neat Compound

This protocol applies to the pure solid or liquid form of the compound that is no longer needed.

• Do Not Open: If possible, keep the compound in its original, labeled manufacturer's container.[2] Do not deface the original label.

• Prepare for Pickup: If the container is compromised or must be repackaged, use a new, clean, and chemically compatible container with a secure, leak-proof cap.[10]

• Labeling: Affix a hazardous waste tag provided by your institution's EHS department. Clearly write "HALOGENATED ORGANIC WASTE" and the full chemical name: "4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole". List the approximate quantity. Do not use abbreviations or chemical formulas.[11]

• Storage: Place the container in a designated satellite accumulation area.[11] This area must be under the control of laboratory personnel and should include secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.[7]

• Segregation: Ensure the container is stored separately from incompatible materials, especially strong oxidizers and bases.[5]

Protocol B: Disposal of Contaminated Solid Waste

This protocol is for disposable labware that has come into direct contact with the compound.

• Collection: Designate a specific waste container for this purpose. This should be a rigid, puncture-resistant container (e.g., a pail) lined with a clear, heavy-duty plastic bag.[2]

• Accumulation: Place all contaminated solid waste, such as gloves, paper towels, weigh boats, and silica gel, directly into the lined container. Do not include any sharps (needles, razor blades) in this container.

• Labeling: Label the exterior of the rigid container with a hazardous waste tag. Indicate "HALOGENATED CONTAMINATED DEBRIS" and list "4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole" as the contaminant.

• Closure: Keep the container closed when not actively adding waste.[11] Once the bag is three-quarters full, securely tie it closed, seal the lid on the outer container, and arrange for pickup.

Protocol C: Disposal of Dilute Solutions

This protocol covers solutions containing the compound, from reaction workups or analytical procedures.

• Segregation is Key: Use a dedicated waste container for halogenated organic solvents or halogenated aqueous waste . Never mix halogenated and non-halogenated waste streams.[2]

• Container Selection: Use a chemically compatible carboy, typically glass or plastic-coated glass, with a proper sealing cap.[10] Do not use a funnel as a makeshift lid, as the container must be kept closed at all times except when adding waste.[11]

• Labeling and Logging: Label the carboy with a hazardous waste tag from the moment the first drop of waste is added. Clearly list all chemical constituents, including solvents and the title compound, with estimated percentages. Maintain a log sheet on or near the carboy to record additions.[10][11]

• Storage: Store the carboy in a well-ventilated area, within secondary containment, and away from heat or ignition sources.[5]

• Final Disposal: Fill the container to no more than 75-90% of its capacity to allow for vapor expansion and prevent spills during transport.[2][11] Once full, ensure the cap is tightly sealed and request a waste pickup from EHS.

Emergency Procedures: Spill Management

In the event of a spill during handling or disposal:

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate the lab and contact your institution's emergency EHS number.

• Contain (Small Spills Only): For minor spills within a chemical fume hood, trained personnel may proceed.[12] Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials like paper towels for the initial absorption of liquid.

• Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a heavy-duty plastic bag. Wipe the area with a solvent-soaked towel (e.g., ethanol or acetone), and place the towel in the same bag.

• Dispose: Double-bag the waste, seal it, and place it in the rigid container for halogenated contaminated debris (Protocol B). Label it appropriately and request a pickup.

• Report: Report the incident to your laboratory supervisor and EHS department, as per institutional policy.

By adhering to these principles of hazard assessment, segregation, and proper procedure, researchers can ensure the safe and compliant disposal of 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole, protecting themselves, their colleagues, and the environment.

References

• Research Safety, Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Columbia University. Hazardous Chemical Waste Management Guidelines.
• Scribd. (2012, September 6). Aluminum Alkyl Halides.
• Dartmouth College. Hazardous Waste Disposal Guide.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Cognitive Publishing. (2025, July 15). Breaking Down Alkyl Halides: Key Reactions and Uses.
• Apollo Scientific. 1H-1,2,3-Triazole - Safety Data Sheet.
• ChemicalBook. (2025, July 26). 1-Methyl-1,2,3-triazole - Safety Data Sheet.
• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?.
• AbMole BioScience. Material Safety Data Sheet of 1H-1,2,3-Triazole.
• U.S. Environmental Protection Agency. (1983, December). Bromination Process for Disposal of Spilled Hazardous Materials.
• ECHEMI. 1H-1,2,3-Triazole SDS, 288-36-8 Safety Data Sheets.
• Preproom.org. (2008, October 22). Bromine water - disposal.
• National Center for Biotechnology Information. 1H-1,2,3-Triazole.
• Washington State University. Standard Operating Procedure: Bromine.

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Personal protective equipment for handling 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole

Executive Summary & Risk Profile[1]

Compound Identity: 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole Chemical Class: Halogenated 2H-1,2,3-Triazole Primary Hazards: Acute Toxicity (Oral/Inhalation), Severe Eye/Skin Irritation, Potential Energetic Decomposition.

This guide defines the operational safety envelope for handling 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole . While specific toxicological data for this exact isopentyl derivative is limited, safety protocols are derived via read-across methodology from the closely related analog 4-Bromo-2-methyl-2H-1,2,3-triazole (CAS 16681-67-7) and the parent 1,2,3-triazole core [1, 2].

Critical Warning: The 1,2,3-triazole moiety possesses inherent nitrogen-rich energy. While 2-substituted isomers are generally more thermally stable than their 1-substituted counterparts, this compound must be treated as a potential energetic material under heat or shock until DSC (Differential Scanning Calorimetry) data confirms otherwise [3].

Hazard Identification & GHS Classification (Derived)

Based on structural analogs, the following GHS classifications apply for risk assessment purposes:

Hazard Class	Category	Hazard Statement	Mechanism of Action
Acute Toxicity	Cat 4	H302: Harmful if swallowed	Systemic absorption via GI tract; triazoles can inhibit specific enzymatic pathways.
Skin Irritation	Cat 2	H315: Causes skin irritation	Alkyl-halide functionality acts as a contact irritant and defatting agent.
Eye Irritation	Cat 2A	H319: Causes serious eye irritation	Mucous membrane attack; high risk of corneal damage if untreated.
STOT-SE	Cat 3	H335: Respiratory irritation	Volatile organic vapors (if liquid) or dusts trigger bronchial inflammation.
Reactivity	N/A	Warning: Potentially Energetic	Nitrogen-rich ring system may decompose exothermically >150°C.

Personal Protective Equipment (PPE) Matrix

Selection of PPE is dictated by the Operational Scale and Physical State . The isopentyl chain likely renders this compound a viscous oil or low-melting solid, increasing skin absorption risks compared to crystalline analogs.

PPE Selection Logic

The following decision logic ensures appropriate barrier protection based on exposure potential.

Figure 1: Decision logic for selecting PPE based on operational scale and engineering controls.

Detailed PPE Specifications

Component	Analytical Scale (<100 mg)	Preparative Scale (>100 mg)	Technical Justification
Hand Protection	Double Nitrile (Min 5 mil / 0.12mm)	Silver Shield® (Laminate) or High-Grade Butyl	Halogenated organics can permeate standard nitrile <15 mins. Laminate offers >4hr breakthrough [4].
Eye Protection	Safety Glasses w/ Side Shields (ANSI Z87.1)	Chemical Splash Goggles + Face Shield	Risk of splash is higher at prep scale; triazoles are severe eye irritants.
Body Protection	Standard Lab Coat (Cotton/Poly)	Chemical-Resistant Apron (Tyvek/PVC)	Prevents saturation of clothing in case of spill.
Respiratory	Fume Hood (Face velocity 80-100 fpm)	Fume Hood + N95 (if solid/dusty)	Local Exhaust Ventilation (LEV) is the primary control; respirators are secondary.

Operational Protocols

Weighing & Transfer

• Engineering Control: All weighing must occur inside a chemical fume hood or a vented balance enclosure.

• Static Control: Use an anti-static gun if the material is solid. Triazoles are sensitive to electrostatic discharge (ESD) in dry powder form.

• Technique:

  • Place a secondary containment tray inside the hood.

  • Tare the receiving vial before adding the compound.

  • Use disposable spatulas/pipettes. Do not reuse.

  • Cleaning: Immediately wipe the balance area with a methanol-dampened tissue. Dispose of the tissue as solid hazardous waste.

Reaction Setup

• Solvent Selection: Avoid halogenated solvents (DCM/Chloroform) if possible to simplify waste streams, though solubility often dictates their use.

• Temperature Control:

  • Never heat neat (undiluted) material above 100°C without prior DSC testing.

  • Use an oil bath with a thermal fuse or digital limit set to 10°C above the target temperature.

• Inert Atmosphere: Run reactions under Nitrogen or Argon to exclude moisture and oxygen, reducing the risk of side-reactions that could generate unstable intermediates.

Spill Response Workflow

In the event of a spill, immediate action is required to prevent exposure and contamination.[1][2][3][4]

Figure 2: Step-by-step spill response protocol ensuring containment and safety.

Waste Disposal & Logistics[1]

Proper disposal is critical due to the halogen content and nitrogen-rich heterocycle.

• Waste Stream: Halogenated Organic Waste .

  • Do not mix with oxidizing acids (Nitric, Perchloric) as this may trigger ring decomposition [5].

• Container: High-density polyethylene (HDPE) or glass carboys. Avoid metal containers if the material is potentially acidic or corrosive.

• Labeling: Clearly label as "Contains 4-Bromo-2-(3-methylbutyl)-2H-1,2,3-triazole – Toxic/Irritant".

• Quenching (Trace Residues): Glassware can be rinsed with acetone, followed by a wash with 1M aqueous Sodium Thiosulfate (to quench any potential active bromine species, though the C-Br bond is generally stable), before standard cleaning.

Emergency Response (First Aid)

• Eye Contact: Time Critical. Flush immediately with water for 15 minutes.[4][5] Hold eyelids open. Seek ophthalmologist evaluation immediately.

• Skin Contact: Remove contaminated clothing.[1][3] Wash skin with soap and water for 15 minutes. Do not use solvents (ethanol/DMSO) as they may increase transdermal absorption.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1][4] Contact Poison Control Center.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21766411, 4-Bromo-2-methyl-2H-1,2,3-triazole. Retrieved from [Link]

• American Chemical Society. Molecule of the Week: 1H-1,2,3-Triazole. (Discusses tautomerism and stability). Retrieved from [Link]

• Ansell Chemical Resistance Guide.Permeation & Degradation Data for Halogenated Organics. (Standard industry reference for glove selection).
• Bretherick's Handbook of Reactive Chemical Hazards.Triazoles and Nitrogen-Rich Compounds.

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